4-Methyl-1-nitro-2-phenoxybenzene

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Characterization, and Properties of 4-Methyl-1-nitro-2-phenoxybenzene

For the attention of: Researchers, scientists, and drug development professionals

This guide provides a comprehensive technical overview of 4-Methyl-1-nitro-2-phenoxybenzene, a molecule of interest in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data for this specific isomer, this document leverages established principles of organic chemistry and data from closely related analogues to present a robust profile. We will delve into its plausible synthetic routes, predicted physicochemical properties, methodologies for its structural confirmation, and critical safety considerations.

Molecular Structure and Identification

4-Methyl-1-nitro-2-phenoxybenzene is an aromatic ether. Its structure features a toluene ring substituted with a nitro group and a phenoxy group. The International Union of Pure and Applied Chemistry (IUPAC) name precisely defines the connectivity of these functional groups, which is crucial for distinguishing it from its isomers.

Identifier	Value
IUPAC Name	4-Methyl-1-nitro-2-phenoxybenzene
Molecular Formula	C₁₃H₁₁NO₃
Molecular Weight	229.23 g/mol
CAS Number	Not assigned (as of the date of this publication)

Synthetic Pathways and Methodologies

The formation of the diaryl ether linkage in 4-Methyl-1-nitro-2-phenoxybenzene can be approached through two primary, well-established synthetic strategies: the Williamson Ether Synthesis and the Ullmann Condensation. The choice between these methods often depends on the availability of starting materials and desired reaction conditions.

Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of ether formation, proceeding via an SN2 reaction between an alkoxide (or phenoxide) and an organohalide.[1] For the synthesis of 4-Methyl-1-nitro-2-phenoxybenzene, this would involve the reaction of the sodium or potassium salt of 4-methyl-2-nitrophenol with a phenyl halide.

Proposed Starting Materials:

• 4-Methyl-2-nitrophenol: A commercially available solid.[2]

• Halobenzene: Phenyl bromide or phenyl iodide are suitable choices.

Reaction Mechanism:

The synthesis begins with the deprotonation of the phenolic hydroxyl group of 4-methyl-2-nitrophenol using a strong base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), to form the more nucleophilic phenoxide.[3] This phenoxide then attacks the phenyl halide in a nucleophilic aromatic substitution reaction. However, it is important to note that traditional SNAr reactions with unactivated aryl halides are generally difficult. The presence of the nitro group on the phenoxide ring does not activate the phenyl halide. Therefore, a copper-catalyzed variation of this reaction, leaning towards an Ullmann-type mechanism, would likely be necessary for a successful synthesis.

Experimental Protocol: Williamson Ether Synthesis

• Preparation of the Phenoxide: To a solution of 4-methyl-2-nitrophenol (1 equivalent) in a polar aprotic solvent such as dimethylformamide (DMF), add potassium carbonate (2 equivalents).

• Reaction Mixture: Heat the mixture to approximately 80-100 °C to ensure the formation of the potassium phenoxide.

• Addition of Phenyl Halide: Add phenyl bromide (1.2 equivalents) to the reaction mixture.

• Reaction Progression: Maintain the temperature and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture, dilute with water, and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that couples an aryl halide with an alcohol or phenol.[4] This method is particularly effective for the synthesis of diaryl ethers.[5] For our target molecule, this would involve the reaction of a phenol with an appropriately substituted nitroaromatic halide.

Proposed Starting Materials:

• Phenol

• 2-Chloro-5-nitrotoluene (1-chloro-4-methyl-2-nitrobenzene): A suitable aryl halide.[6][7]

Reaction Mechanism:

In the Ullmann condensation, a copper catalyst (often Cu(I)) facilitates the coupling of the phenoxide with the aryl halide. The reaction typically requires high temperatures and a polar, high-boiling point solvent. The nitro group on the aryl halide activates the ring towards nucleophilic substitution, making this a more favorable approach than the classical Williamson synthesis with an unactivated phenyl halide.

Ullmann Condensation Workflow

Experimental Protocol: Ullmann Condensation

• Reactant Preparation: In a reaction vessel, combine phenol (1.2 equivalents), 2-chloro-5-nitrotoluene (1 equivalent), potassium carbonate (2 equivalents), and a catalytic amount of copper(I) iodide (CuI, ~10 mol%).

• Solvent Addition: Add a high-boiling point polar aprotic solvent, such as N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF).

• Reaction Conditions: Heat the mixture to a high temperature (typically 120-180 °C) under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Work-up and Purification: After completion, cool the reaction mixture, dilute with water, and extract with an organic solvent. The product is then purified using column chromatography.

Predicted Physicochemical Properties

While experimental data for 4-Methyl-1-nitro-2-phenoxybenzene is not available, we can predict its properties based on its structure and data from analogous compounds.

Property	Predicted Value/Characteristic	Rationale
Appearance	Yellowish solid	Nitroaromatic compounds are often colored due to the chromophoric nitro group.[8]
Melting Point	40-70 °C	Isomeric compounds like 2-methyl-4-nitro-1-phenoxybenzene and 1-(4-methylphenoxy)-2-nitrobenzene are solids at room temperature. The exact melting point will depend on the crystal lattice packing.
Boiling Point	> 280 °C	High molecular weight and polarity suggest a high boiling point, similar to related nitrophenols and diaryl ethers.[2]
Solubility	Sparingly soluble in water; Soluble in polar organic solvents (e.g., acetone, ethyl acetate, DMF)	The presence of the polar nitro group will impart some polarity, but the large aromatic structure will limit water solubility.[2]

Structural Characterization and Analytical Methods

Confirmation of the successful synthesis of 4-Methyl-1-nitro-2-phenoxybenzene would require a suite of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the asymmetry of the molecule. Key expected signals include a singlet for the methyl group (around 2.3-2.5 ppm) and distinct aromatic protons in the 6.5-8.0 ppm range.[9] The protons on the phenoxy ring will likely appear as a multiplet, while the protons on the nitrotoluene ring will show a specific splitting pattern based on their positions relative to the other substituents.

• ¹³C NMR: The carbon NMR spectrum will show 13 distinct signals corresponding to each carbon atom. The carbon attached to the nitro group will be significantly deshielded. The carbons of the ether linkage will also have characteristic chemical shifts.[10]

Infrared (IR) Spectroscopy

The IR spectrum will provide clear evidence of the key functional groups.

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
Asymmetric NO₂ Stretch	1550–1475	Strong
Symmetric NO₂ Stretch	1360–1290	Strong
C-O-C (Aryl Ether) Stretch	1270–1230 (asymmetric), 1070–1020 (symmetric)	Strong
Aromatic C-H Stretch	> 3000	Medium-Weak
Aromatic C=C Bending	1600–1450	Medium

These characteristic absorptions for the nitro group are very strong and are a reliable indicator of its presence.[11][12]

Infrared Spectroscopy Experimental Workflow

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the compound. Aromatic ethers typically show a prominent molecular ion peak due to the stability of the aromatic rings.[13][14] Fragmentation patterns would likely involve cleavage of the ether bond and loss of the nitro group.

Reactivity and Chemical Properties

The chemical reactivity of 4-Methyl-1-nitro-2-phenoxybenzene is dictated by its functional groups:

• Nitro Group: The nitro group is strongly electron-withdrawing, which deactivates the nitrotoluene ring towards electrophilic aromatic substitution.[15] Conversely, it activates the ring for nucleophilic aromatic substitution. The nitro group itself can be reduced to an amino group using various reducing agents (e.g., H₂/Pd-C, Sn/HCl), which is a common transformation in the synthesis of pharmaceuticals and dyes.[16]

• Ether Linkage: The diaryl ether bond is generally stable but can be cleaved under harsh conditions.

• Aromatic Rings: Both aromatic rings can undergo further substitution reactions, with the regioselectivity being influenced by the existing substituents.

Safety and Toxicology

Nitroaromatic compounds as a class are known to have toxicological effects.[17][18]

• Toxicity: Many nitroaromatic compounds are toxic and can be absorbed through the skin.[18] Their toxicity is often linked to the metabolic reduction of the nitro group, which can lead to the formation of reactive intermediates that cause oxidative stress.[17] Some nitroaromatic compounds are classified as potential carcinogens or mutagens.[19][20]

• Handling Precautions: Standard laboratory safety precautions should be strictly followed when handling 4-Methyl-1-nitro-2-phenoxybenzene and its precursors. This includes the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume hood. Skin contact and inhalation should be avoided.

• Explosive Potential: While mononitro aromatic compounds are generally not explosive, the presence of multiple nitro groups can increase this risk.[8] As 4-Methyl-1-nitro-2-phenoxybenzene is a mononitro compound, it is not expected to be explosive under normal conditions.

Conclusion

While direct experimental data for 4-Methyl-1-nitro-2-phenoxybenzene is scarce, this guide provides a comprehensive and technically sound framework for its synthesis, characterization, and safe handling. By leveraging established synthetic methodologies like the Ullmann condensation and predicting its properties based on well-understood chemical principles and data from related compounds, researchers can confidently approach the study of this molecule. The analytical protocols outlined herein provide a clear path for its unambiguous identification and characterization. As with any novel compound, careful experimental work is essential to validate these predictions and fully elucidate its chemical and biological properties.

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Molecular Structure and Conformational Analysis of 4-Methyl-1-nitro-2-phenoxybenzene

The following technical guide is structured to serve as a definitive reference for the molecular architecture, synthesis, and conformational dynamics of 4-Methyl-1-nitro-2-phenoxybenzene . It synthesizes experimental data with theoretical principles to support drug discovery and agrochemical development workflows.

Executive Summary

4-Methyl-1-nitro-2-phenoxybenzene (CAS: 60287-60-7) is a pivotal diaryl ether scaffold characterized by a high degree of steric congestion and electronic polarization. It serves as a critical intermediate in the synthesis of dibenzo[b,f][1,4]oxazepines , a structural class encompassing antipsychotic agents (e.g., Loxapine) and antidepressants (e.g., Amoxapine).

This guide dissects the molecule’s "Skew-Twist" conformational preference , driven by the ortho-nitro effect, and provides a validated protocol for its synthesis via Nucleophilic Aromatic Substitution (

).

Molecular Architecture & Electronic Environment

Nomenclature and Connectivity

• IUPAC Name: 4-Methyl-1-nitro-2-phenoxybenzene

• Molecular Formula:

• Molecular Weight: 229.23 g/mol

• SMILES: Cc1ccc(c(c1)Oc2ccccc2)[O-]

The molecule consists of two aromatic domains linked by an ether oxygen:

• Ring A (Electron Deficient): A benzene ring substituted with a strong electron-withdrawing nitro group (

  ) at position 1 and a weak electron-donating methyl group ( ) at position 4.

• Ring B (Electron Rich): An unsubstituted phenoxy ring acting as the nucleophilic partner during the scaffold's formation.

Electronic Push-Pull Dynamics

The 1-nitro-2-phenoxy motif creates a unique "push-pull" system. The ether oxygen donates electron density into Ring A via resonance (+M effect), stabilizing the cationic transition states during electrophilic attacks at the 3- or 5-positions. However, the strong inductive (-I) and mesomeric (-M) withdrawal of the ortho-nitro group dominates the electrostatic potential surface, rendering Ring A susceptible to nucleophilic attack during synthesis but resistant to oxidation.

Conformational Analysis: The "Skew" Preference

The biological activity and reactivity of diphenyl ethers are dictated by the torsion angles around the C–O–C linkage. Unlike rigid planar systems, 4-Methyl-1-nitro-2-phenoxybenzene adopts a non-planar geometry to resolve steric strain.

Torsional Landscape

The conformation is defined by two torsion angles:

• (Phi):
• (Psi):

The Ortho-Nitro Effect: The bulky nitro group at position 1 exerts significant steric pressure on the ether oxygen and the proximal protons of Ring B. To minimize this repulsive Van der Waals interaction, the molecule adopts a "Skew" conformation .

• Ring A (Nitro-bearing): Tends to be roughly perpendicular (

  ) to the C-O-C plane.

• Ring B (Phenoxy): Tends to be coplanar or slightly twisted (

  ) relative to the C-O-C plane.

This "Skew" geometry (often called the Butterfly conformation in bridged analogs) disrupts full

-conjugation across the ether bridge, isolating the electronic systems of the two rings.

DOT Visualization: Conformational Energy Logic

The following diagram illustrates the logical flow determining the stable conformation.

Figure 1: Decision logic for the conformational preference of 2-nitrodiphenyl ethers. Steric repulsion dominates over resonance effects.

Synthesis Protocol ( Pathway)

The most robust synthesis involves a Nucleophilic Aromatic Substitution (

) reaction. The nitro group at position 1 activates the leaving group (Halogen) at position 2 via the Meisenheimer complex mechanism.

Reaction Scheme

Reagents:

• Substrate: 2-Fluoro-4-methyl-1-nitrobenzene (Preferred for higher yield) or 2-Chloro-4-methyl-1-nitrobenzene (Cost-effective).

• Nucleophile: Phenol (

  ).

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ).

• Solvent: DMF (N,N-Dimethylformamide) or DMSO.

Step-by-Step Protocol:

• Preparation: Charge a reaction vessel with Phenol (1.1 eq) and

  (1.5 eq) in dry DMF. Stir at room temperature for 30 minutes to generate the phenoxide anion.

• Addition: Dropwise add a solution of 2-Fluoro-4-methyl-1-nitrobenzene (1.0 eq) in DMF.

• Heating: Heat the mixture to 80-100°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 8:2) or HPLC.

• Workup: Pour the reaction mixture into ice-water. The product typically precipitates as a solid.

• Purification: Filter the solid, wash with water, and recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, Petroleum Ether/EtOAc).[1]

DOT Visualization: Synthesis Workflow

Figure 2:

reaction pathway illustrating the transition through the Meisenheimer complex.

Spectroscopic Characterization Data

The following data is synthesized from literature values for analogous 2-phenoxy-1-nitrobenzene derivatives.

Proton NMR ( NMR, 400 MHz, )

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
Methyl	2.34	Singlet (s)	3H	(Pos 4)
Ring A (3)	6.80	Singlet (s)	1H	Ortho to Ether, Meta to Nitro
Ring A (5)	7.00 - 7.05	Multiplet (m)	1H	Meta to Methyl
Ring B	6.98 - 7.40	Multiplet (m)	5H	Phenoxy Protons
Ring A (6)	7.89	Doublet (d)	1H	Ortho to Nitro (Deshielded)

Key Diagnostic: The proton ortho to the nitro group (Pos 6) is significantly deshielded (

ppm) due to the anisotropic effect of the nitro group.

Carbon NMR ( NMR, 100 MHz, )

• Carbonyl/Nitro C:

  ppm (Quaternary C-N)

• Ether C (Ring A):

  ppm (Quaternary C-O)

• Methyl C:

  ppm

• Aromatic CH: 118.7, 120.0, 122.3, 125.6, 130.3 ppm.[1]

Applications in Drug Development

This molecule is not merely an end-product but a versatile "Switchable Scaffold" .

• Precursor to Tricyclics: Reduction of the nitro group to an amine (using

  or ) yields 4-methyl-2-phenoxyaniline . This amine can be cyclized (e.g., using phosgene or triphosgene) to form the dibenzo[b,f][1,4]oxazepine core, the skeleton of the antipsychotic Loxapine .

• Metabolic Stability Studies: The 4-methyl group serves as a metabolic "handle." In medicinal chemistry, methyl groups are often introduced to block metabolic hotspots on the aromatic ring, extending the half-life of the drug candidate.

References

• Synthesis and NMR Data

  • Title: Synthesis and Enantioselective Hydrogenation of Seven-membered Cyclic Imines: Substituted Dibenzo[b,f][1,4]oxazepines.
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• General Physical Properties

  • Title: Benzene, 1-nitro-2-phenoxy- (NIST Chemistry WebBook).

  • Source: National Institute of Standards and Technology (NIST).[2]

  • URL:[Link]

• Structural Analogs (Crystal Data)

  • Title: Crystal structure of 4-Nitro-2-phenoxyaniline.
  • Source: National Center for Biotechnology Inform

  • URL:[Link]

• Chemical Identity

  • Title: 2-Nitrophenyl phenyl ether (PubChem CID 16661).

  • Source: PubChem.[3]

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A Technical Guide to 4-Methyl-1-nitro-2-phenoxybenzene: Synthesis, Properties, and Applications as a Pharmaceutical Intermediate

Abstract

4-Methyl-1-nitro-2-phenoxybenzene is a diaryl ether of significant interest in synthetic and medicinal chemistry. Its structure, featuring a nitro-functionalized toluene core linked to a phenyl group via an ether bond, positions it as a valuable chemical intermediate. The strategic placement of the methyl, nitro, and phenoxy groups offers multiple avenues for chemical modification, making it a versatile precursor for more complex molecular architectures. This guide provides an in-depth analysis of its synthesis, a detailed characterization of its physicochemical and spectroscopic properties, and a thorough exploration of its core reactivity. Particular emphasis is placed on its primary role as a precursor to 5-methyl-2-phenoxyaniline, a key building block for the development of novel therapeutics, drawing parallels to established drug synthesis pathways and the strategic importance of substituent effects in drug design.

Physicochemical and Spectroscopic Profile

The foundational step in utilizing any chemical intermediate is a comprehensive understanding of its physical and chemical identity. 4-Methyl-1-nitro-2-phenoxybenzene, also known by its IUPAC name 2-methyl-4-nitro-1-phenoxybenzene, is an aromatic compound whose properties are defined by its constituent functional groups.[1]

Core Properties

A summary of the key physicochemical properties, derived from computational data, is presented below.[1]

Property	Value	Source
Molecular Formula	C₁₃H₁₁NO₃	PubChem[1]
Molecular Weight	229.23 g/mol	PubChem[1]
CAS Number	171349-95-4	PubChem[1]
Canonical SMILES	CC1=C(C=CC(=C1)[O-])OC2=CC=CC=C2	PubChem[1]
InChIKey	BTPSYIJYKXHNFL-UHFFFAOYSA-N	PubChem[1]
XLogP3 (Predicted)	3.6	PubChem[1]
Appearance	Expected to be a solid at room temperature, similar to related diaryl ethers.	N/A

Spectroscopic Characterization

Structural elucidation relies on a combination of spectroscopic techniques. While experimental spectra for this specific molecule are not widely published, a robust profile can be predicted based on established principles and data from analogous structures.[2]

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides an unambiguous map of the carbon-hydrogen framework.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons, the two aromatic rings, and the protons on the substituted ring, which will exhibit splitting patterns influenced by their neighbors.

• ¹³C NMR: The carbon NMR spectrum will display unique resonances for each carbon environment, including the methyl carbon, the twelve aromatic carbons (with some potential overlap), and the carbons bearing the key functional groups.

Table 2: Predicted ¹H and ¹³C NMR Spectroscopic Data (in CDCl₃)

Type	Nucleus	Predicted Chemical Shift (δ) in ppm	Multiplicity / Notes
Methyl	¹H	~2.4	Singlet
Aromatic	¹H	6.9 - 7.5 (Phenoxy ring)	Multiplet
Aromatic	¹H	7.8 - 8.2 (Nitro-substituted ring)	Multiplet (ortho/meta coupling)
Methyl	¹³C	~20
Aromatic	¹³C	115 - 135	Multiple signals
Aromatic (C-O)	¹³C	150 - 160
Aromatic (C-NO₂)	¹³C	140 - 150

1.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the key functional groups. The spectrum of 4-Methyl-1-nitro-2-phenoxybenzene will be dominated by vibrations from the nitro and ether linkages. Data from the parent compound, 1-nitro-2-phenoxybenzene, shows characteristic peaks that serve as a reliable reference.[3]

• ~1520 cm⁻¹ and ~1340 cm⁻¹: Strong, characteristic asymmetric and symmetric stretching vibrations of the N-O bonds in the nitro group.

• ~1240 cm⁻¹: Strong C-O-C asymmetric stretching vibration of the diaryl ether.

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~1600-1450 cm⁻¹: Aromatic C=C ring stretching.

1.2.3. Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern. For 1-nitro-2-phenoxybenzene, the molecular ion peak is readily observed, and key fragments correspond to the loss of the nitro group and cleavage of the ether bond.[4] A similar pattern is expected for the title compound, with a molecular ion peak (M⁺) at m/z ≈ 229.

Synthesis and Mechanistic Considerations

The formation of the diaryl ether linkage is the central challenge in synthesizing 4-Methyl-1-nitro-2-phenoxybenzene. The most established and versatile method for this transformation is the Ullmann condensation.[5][6]

The Ullmann Condensation Pathway

The Ullmann condensation is a copper-catalyzed reaction between an aryl halide and a phenol to form a diaryl ether.[5][7] This reaction has been a cornerstone of organic synthesis for over a century and has seen numerous refinements to improve yields and broaden its scope.[8][9] For the target molecule, the most logical disconnection involves the reaction between a phenol and an activated aryl halide.

Retrosynthetic Analysis:

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The Enduring Scaffold: A Technical Guide to the History, Discovery, and Evolving Applications of Substituted Nitro-Diphenyl Ethers

Abstract

The substituted nitro-diphenyl ether scaffold represents a remarkable journey of chemical discovery and innovation, spanning from foundational agricultural applications to the cutting edge of modern medicine. Initially rising to prominence as a potent class of herbicides, these compounds have demonstrated significant therapeutic potential as antibacterial, anticancer, and antitubercular agents. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the history, synthesis, mechanisms of action, and structure-activity relationships of substituted nitro-diphenyl ether compounds. We will explore the key scientific milestones, from the early days of herbicide development to the current landscape of medicinal chemistry, and provide detailed experimental protocols and field-proven insights to empower the next generation of research in this versatile chemical class.

A Tale of Two Rings: A Historical Perspective

The story of substituted nitro-diphenyl ethers begins not in a pharmaceutical lab, but in the fields of agriculture. The parent diphenyl ether molecule, a simple aromatic ether, has been known for over a century. However, it was the strategic addition of a nitro group and other substituents that unlocked its potent biological activity.

The pioneering work in this area was conducted by the Rohm and Haas Company. In 1960, they filed the first patent for a protoporphyrinogen oxidase (PPO)-inhibiting herbicide, which was issued in 1963 for the diphenyl ether Nitrofen [1]. This marked the dawn of a new era in weed management. Nitrofen, and the subsequent wave of related compounds, offered a novel mode of action, providing farmers with a powerful tool against a wide range of broadleaf weeds.

The 1970s and 80s saw a surge in the development of more potent and selective nitro-diphenyl ether herbicides. Key commercial successes from this period include:

• Acifluorfen , introduced by Rohm and Haas in 1980 under the brand name Blazer, offered improved crop safety, particularly in soybeans[2].

• Fomesafen , another significant herbicide from this class, further expanded the utility of these compounds in agriculture.

• Oxyfluorfen , also developed by Rohm and Haas, became a widely used pre- and post-emergent herbicide for a variety of crops.

While the herbicidal applications of nitro-diphenyl ethers were being refined, a parallel story began to unfold in the realm of medicinal chemistry. Researchers, intrigued by the biological activity of this scaffold, started to explore its potential in treating human diseases. This exploration has led to the discovery of substituted diphenyl ethers with potent antibacterial, anticancer, and antitubercular properties, breathing new life and purpose into this enduring chemical structure.

Building the Bridge: Synthesis of Substituted Nitro-Diphenyl Ethers

The construction of the diphenyl ether core is most commonly achieved through two classical named reactions: the Ullmann condensation and the Williamson ether synthesis. The choice between these methods often depends on the desired substitution pattern and the availability of starting materials.

The Ullmann Condensation: A Copper-Catalyzed Union

The Ullmann condensation is a robust method for forming the diaryl ether bond, particularly for the synthesis of nitro-diphenyl ethers. This reaction typically involves the coupling of an activated aryl halide (often containing an electron-withdrawing group like a nitro substituent) with a phenoxide in the presence of a copper catalyst.

General Reaction Scheme:

Caption: The Ullmann Condensation for Diphenyl Ether Synthesis.

Key Considerations for the Ullmann Condensation:

• Aryl Halide: The reactivity of the aryl halide follows the order I > Br > Cl. The presence of electron-withdrawing groups (such as a nitro group) on the aryl halide enhances its reactivity.

• Phenoxide: The phenoxide is typically generated in situ by treating the corresponding phenol with a base like potassium carbonate or sodium hydroxide.

• Catalyst: While early Ullmann reactions used stoichiometric amounts of copper powder, modern variations employ catalytic amounts of copper(I) or copper(II) salts, often with ligands to improve solubility and efficiency.

• Solvent: High-boiling polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) are commonly used to facilitate the reaction at elevated temperatures.

Experimental Protocol: Synthesis of p-Nitrophenyl Phenyl Ether via Ullmann Condensation

This protocol is adapted from established literature procedures and serves as a representative example of the Ullmann condensation for the synthesis of a simple nitro-diphenyl ether.

Materials:

• p-Chloronitrobenzene

• Phenol

• Potassium Carbonate (K₂CO₃)

• Copper(I) iodide (CuI)

• Dimethylformamide (DMF)

• Toluene

• Hydrochloric acid (HCl), 1M solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenol (1.0 eq), potassium carbonate (1.5 eq), and DMF.

• Stir the mixture at room temperature for 30 minutes to form the potassium phenoxide.

• Add p-chloronitrobenzene (1.2 eq) and copper(I) iodide (0.1 eq) to the reaction mixture.

• Heat the reaction mixture to 140-150 °C and maintain this temperature for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and toluene.

• Separate the organic layer, and wash it sequentially with 1M HCl, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the pure p-nitrophenyl phenyl ether.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

The Williamson Ether Synthesis: An Sₙ2 Approach

The Williamson ether synthesis is another versatile method for preparing ethers, proceeding via an Sₙ2 mechanism. This reaction involves the reaction of an alkoxide or phenoxide with a primary alkyl halide or a sulfonate ester. For the synthesis of diphenyl ethers, this method is generally less common than the Ullmann condensation, as it requires the reaction of a phenoxide with an aryl halide, which is typically unreactive towards Sₙ2 substitution unless the aryl halide is activated by strong electron-withdrawing groups.

General Reaction Scheme:

Caption: The Williamson Ether Synthesis for Diphenyl Ethers.

Key Considerations for the Williamson Ether Synthesis:

• Nucleophile: A phenoxide is used as the nucleophile.

• Electrophile: The aryl halide must be activated by potent electron-withdrawing groups (e.g., nitro groups) at the ortho and/or para positions to facilitate nucleophilic aromatic substitution.

• Solvent: Polar aprotic solvents like DMF, DMSO, or acetonitrile are typically used.

Experimental Protocol: Synthesis of a Substituted Nitro-Diphenyl Ether via Williamson-type Reaction

This protocol outlines a general procedure for the synthesis of a more complex substituted nitro-diphenyl ether, relevant to herbicidal or medicinal applications.

Materials:

• A substituted phenol (e.g., 2-chloro-4-(trifluoromethyl)phenol)

• An activated aryl halide (e.g., 1-fluoro-2,4-dinitrobenzene)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the substituted phenol (1.0 eq) and potassium carbonate (1.5 eq) in acetonitrile.

• Stir the mixture at room temperature for 30 minutes.

• Add the activated aryl halide (1.1 eq) to the reaction mixture.

• Heat the reaction to reflux (approximately 82 °C) and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization to obtain the desired substituted nitro-diphenyl ether.

• Confirm the structure of the product using appropriate analytical techniques (NMR, MS, IR).

Mechanisms of Action: From Weeds to Wellness

The biological activity of substituted nitro-diphenyl ethers is remarkably diverse, stemming from their ability to interact with different molecular targets in various organisms.

Herbicidal Activity: The Inhibition of Protoporphyrinogen Oxidase (PPO)

The primary mechanism of action for nitro-diphenyl ether herbicides is the inhibition of the enzyme protoporphyrinogen oxidase (PPO)[2]. PPO is a key enzyme in the biosynthesis of chlorophyll and heme.

The PPO Inhibition Pathway:

Caption: Mechanism of action of PPO-inhibiting herbicides.

Inhibition of PPO leads to the accumulation of its substrate, protoporphyrinogen IX, in the plant cells[2]. This accumulated protoporphyrinogen IX leaks from the normal biosynthetic pathway and is rapidly oxidized to protoporphyrin IX. Protoporphyrin IX is a potent photosensitizer. In the presence of light and oxygen, it generates highly reactive singlet oxygen, which causes rapid peroxidation of lipids and proteins, leading to the disruption of cell membranes and ultimately, cell death and the characteristic bleaching and necrotic symptoms observed in treated plants[2].

Antibacterial Activity: Targeting the FabI Enzyme

In the realm of medicine, substituted diphenyl ethers have emerged as promising antibacterial agents. Their primary target in bacteria is the enoyl-acyl carrier protein reductase (FabI), a key enzyme in the type II fatty acid biosynthesis (FAS-II) pathway[3]. This pathway is essential for bacterial survival and is absent in humans, making FabI an attractive target for selective antibacterial drugs.

The FabI Inhibition Pathway:

Caption: Mechanism of action of FabI-inhibiting diphenyl ether antibacterials.

By inhibiting FabI, these compounds disrupt the synthesis of essential fatty acids required for building and maintaining the bacterial cell membrane, leading to bacterial cell death. Structure-activity relationship studies have shown that the nature and position of substituents on the diphenyl ether scaffold are crucial for potent FabI inhibition and broad-spectrum antibacterial activity[1].

Anticancer and Antitubercular Potential: Emerging Mechanisms

The application of substituted nitro-diphenyl ethers in oncology and for the treatment of tuberculosis is a rapidly developing area of research.

• Anticancer Activity: While the precise mechanisms are still under investigation for many compounds, some polybrominated diphenyl ethers have been shown to induce apoptosis in cancer cells through the intrinsic mitochondrial pathway[4][5]. Other proposed mechanisms for the anticancer effects of certain diphenyl ether derivatives include the induction of oxidative and endoplasmic reticulum stress[6][7].

• Antitubercular Activity: Similar to their antibacterial counterparts, some nitro-diphenyl ether derivatives have shown promise as antitubercular agents by targeting the FabI enzyme in Mycobacterium tuberculosis[8]. However, research also suggests that some of these compounds may have novel mechanisms of action beyond FabI inhibition, highlighting the need for further investigation[8]. The nitro group in these compounds can also be a key feature for their antimycobacterial activity, as seen in other nitro-containing drugs where reductive activation under hypoxic conditions leads to the formation of cytotoxic species[9][10].

Structure-Activity Relationships (SAR): Tailoring the Scaffold for Specific Targets

The versatility of the substituted nitro-diphenyl ether scaffold lies in the ability to fine-tune its biological activity by modifying the substituents on the two phenyl rings.

SAR for Herbicidal Activity (PPO Inhibition)

For potent PPO inhibition, specific structural features are generally required:

Position	Substituent	Effect on Activity
Ring A (Nitro-containing)
2-position	Nitro (NO₂)	Essential for activity
5-position	Varies (e.g., -COOH, -COOR)	Influences potency and crop selectivity
Ring B (Phenoxy)
2'-position	Halogen (e.g., Cl)	Often enhances activity
4'-position	Electron-withdrawing group (e.g., CF₃)	Significantly increases potency

Table 1: General Structure-Activity Relationships for Herbicidal Nitro-Diphenyl Ethers.

SAR for Antibacterial Activity (FabI Inhibition)

The structural requirements for FabI inhibition differ from those for PPO inhibition, highlighting the adaptability of the diphenyl ether scaffold.

Position	Substituent	Effect on Activity
Ring A
Varies	Alkyl chains, halogens	Modulates lipophilicity and binding affinity
Ring B
Varies	Hydroxyl, other polar groups	Can form key interactions with the enzyme active site

Table 2: General Structure-Activity Relationships for Antibacterial Diphenyl Ethers.

For instance, in the development of FabI inhibitors, the placement of hydrogen bond donors and acceptors is critical for interaction with key amino acid residues in the enzyme's active site[3]. The overall lipophilicity of the molecule also plays a crucial role in its ability to penetrate the bacterial cell wall.

The Horizon: Recent Advances and Future Directions

The field of substituted nitro-diphenyl ethers continues to evolve, with ongoing research focused on several key areas:

• Development of Novel Herbicides: The continuous emergence of herbicide-resistant weeds necessitates the design of new PPO inhibitors with improved efficacy and different resistance profiles.

• Broadening the Spectrum of Antibacterial Agents: Research is focused on developing diphenyl ether-based antibiotics that are effective against a wider range of pathogenic bacteria, including multidrug-resistant strains.

• Elucidating Anticancer Mechanisms: A significant effort is underway to understand the precise molecular targets and mechanisms of action of diphenyl ether derivatives with anticancer activity to guide the rational design of more potent and selective therapeutic agents.

• Optimizing Antitubercular Leads: The promising antitubercular activity of some nitro-diphenyl ethers is driving research to optimize their potency, selectivity, and pharmacokinetic properties for potential clinical development.

• Prodrug Strategies: For medicinal applications, prodrug approaches are being explored to improve the solubility, bioavailability, and targeted delivery of these compounds.

Conclusion

The journey of substituted nitro-diphenyl ethers, from their agricultural roots to their burgeoning role in medicine, is a testament to the power of chemical synthesis and the endless possibilities of scaffold-based drug discovery. For researchers and drug development professionals, this versatile class of compounds offers a rich platform for innovation. By understanding the historical context, mastering the synthetic methodologies, and appreciating the diverse mechanisms of action, the scientific community is well-positioned to unlock the full potential of the substituted nitro-diphenyl ether scaffold and to develop novel solutions for some of the most pressing challenges in agriculture and human health.

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• 40 Years of Research on Polybrominated Diphenyl Ethers (PBDEs)—A Historical Overview and Newest Data of a Promising Anticancer Drug. PMC.

• Acifluorfen (Ref: RH 5781). AERU - University of Hertfordshire.

• Synthesis and antitubercular activity of heterocycle substituted diphenyl ether derivatives. PubMed.

• The role of polybrominated diphenyl ethers in the induction of cancer: a systematic review of insight into their mechanisms. PubMed.

• CN105601519A - Preparation method of acifluorfen. Google Patents.

• Oxyfluorfen synthesis. ChemicalBook.

• Selectivity of Pyridone- and Diphenyl Ether-Based Inhibitors for the Yersinia pestis FabV Enoyl-ACP Reductase. PMC - NIH.

• CN102329255B - Process for synthesizing fomesafen through directional nitration. Google Patents.

• The role of polybrominated diphenyl ethers in the induction of cancer: a systematic review of insight into their mechanisms. ResearchGate.

• Structure-Activity Relationships and Design of Focused Libraries Tailored for Staphylococcus aureus Inhibition. ChemRxiv.

• CN103387524B - Preparation method of fomesafen. Google Patents.

• Structure of Triclosan and the Diphenyl Ether ftuFabI Inhibitors. ResearchGate.

• • The Williamson Ether Synthesis.

• 40 Years of Research on Polybrominated Diphenyl Ethers (PBDEs)-A Historical Overview and Newest Data of a Promising Anticancer Drug. PubMed.

• Preparation method of fomesafenbulk drug intermediate acifluorfen. Eureka | Patsnap.

• CN103387524A - Preparation method of fomesafen. Google Patents.

• Williamson Ether Synthesis.

• Oxyfluorfen (Ref: RH 2915). AERU - University of Hertfordshire.

• Ullmann condensation. Wikipedia.

• United States Patent (19). Googleapis.com.

• Organic Chemistry Williamson Ether Synthesis. University of Richmond.

• Acifluorfen. Wikipedia.

• CN1363548A - Bietherifying process for synthesizing oxyfluorfen. Google Patents.

• Williamson Ether Synthesis. J&K Scientific LLC.

• US4564712A - Process for the preparation of diphenyl ethers. Google Patents.

• Polybrominated diphenyl ether profiles in adipose tissues of breast cancer patients and their carcinogenic potential investigation based on network toxicology and molecular docking. Frontiers.

• CN103980127A - Preparation method for oxyfluorfen. Google Patents.

• CN102146024B - Method for preparing diphenyl ether. Google Patents.

• Acifluorfen.

• Environmental Chemistry Methods: Fomesafen; 447547-05.

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• Rohm and Haas.

• ULLMANN REACTION.pptx.

• A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components. SciELO.

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• Nitroheterocyclics as Anti-Tuberculosis Agents: An Overview. OUCI.

• History of Röhm. Roehm America.

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• Rohm and Haas. Wikipedia.

• Antitubercular drugs: new drugs designed by molecular modifications.

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Predicted Metabolic Pathways for 4-Methyl-1-nitro-2-phenoxybenzene

This guide provides a high-resolution technical analysis of the predicted metabolic fate of 4-Methyl-1-nitro-2-phenoxybenzene (MNPB) . Given the structural homology of MNPB to known diphenyl ether herbicides (e.g., Nitrofen, Aclonifen) and nitroaromatic intermediates, this analysis synthesizes established Structure-Activity Relationships (SAR) with metabolic logic.

Classification: Nitro-Diphenyl Ether | Molecular Weight: ~229.23 Da | Core Rissk: Pro-toxicant bioactivation

Executive Summary & Structural Alert Analysis

MNPB contains three metabolically distinct pharmacophores that dictate its biotransformation:

• Nitro Group (

  ): A strong electron-withdrawing group susceptible to enzymatic reduction. This is the primary vector for toxicity (methemoglobinemia/genotoxicity).

• Diphenyl Ether Linkage (

  ): A stable bond that typically requires specific cytochrome P450 (CYP) isoforms for oxidative cleavage (O-dealkylation/de-arylation).

• Tolyl Methyl Group (

  ): A site for benzylic oxidation, increasing polarity and facilitating excretion.

Metabolic Strategy: The body will attempt to increase the hydrophilicity of MNPB through Phase I functionalization (Reduction/Oxidation) followed by Phase II conjugation (Glucuronidation/Acetylation) to enable renal or biliary clearance.

Phase I: Functionalization Pathways

Pathway A: Nitroreduction (The Bioactivation Route)

This is the most critical pathway regarding toxicological outcomes. Nitroreduction occurs readily under anaerobic conditions (gut microbiota) and aerobically (hepatic microsomes via NADPH-cytochrome P450 reductase).

• Parent: 4-Methyl-1-nitro-2-phenoxybenzene.[1][2]

• Step 1 (2e- reduction): Formation of the Nitroso intermediate (

  ).

• Step 2 (2e- reduction): Formation of the Hydroxylamine (

  ).

  • Critical Control Point: The hydroxylamine intermediate is highly reactive. It can undergo esterification (sulfation/acetylation) to form nitrenium ions, which are potent DNA alkylating agents.[3][4] It is also the species responsible for oxidizing ferrous hemoglobin (

    ) to ferric methemoglobin ( ).

• Step 3 (2e- reduction): Formation of the Primary Amine (

  ), 4-Methyl-2-phenoxybenzenamine .

Pathway B: Oxidative Ether Cleavage (O-De-arylation)

Mediated primarily by CYP450 isoforms (likely CYP1A2 or CYP3A4), this pathway splits the molecule into two phenolic fragments.

• Mechanism: Hydroxylation at the carbon alpha to the ether oxygen (ipso-substitution mechanism) leading to an unstable hemiacetal-like intermediate that collapses.

• Products:

  • Phenol: Which is rapidly glucuronidated.

  • 4-Methyl-2-nitrophenol: A substituted nitrocresol. This metabolite retains the nitro group and may undergo subsequent reduction or conjugation.[3][4]

Pathway C: Benzylic Oxidation

The para-methyl group is a classic target for CYP-mediated oxidation, progressively increasing polarity.

• Alcohol Formation: 4-(Hydroxymethyl)-1-nitro-2-phenoxybenzene.

• Aldehyde Formation: 4-Formyl-1-nitro-2-phenoxybenzene (Transient).

• Acid Formation: 4-Nitro-3-phenoxybenzoic acid . This is a terminal Phase I metabolite, highly ionizable and ready for excretion.

Pathway D: Aromatic Ring Hydroxylation

The unsubstituted phenoxy ring is electron-rich relative to the nitro-substituted ring, making it a target for electrophilic attack by CYP450 (likely at the para position).

• Product: 4-Methyl-1-nitro-2-(4-hydroxyphenoxy)benzene.

Phase II: Conjugation Pathways

Once functional handles (

, , ) are exposed, Phase II enzymes stabilize the metabolites.

Functional Group	Enzyme System	Predicted Conjugate
Hydroxyl (-OH)	UGTs (UDP-glucuronosyltransferases)	O-Glucuronides (Major urinary metabolites).
Amine (-NH2)	NAT1/NAT2 (N-Acetyltransferases)	N-Acetylated metabolites (e.g., N-(4-methyl-2-phenoxyphenyl)acetamide). Note: N-acetylation often competes with N-oxidation.
Carboxyl (-COOH)	Amino Acid Transferases	Glycine/Taurine conjugates (Species dependent).
Nitro (-NO2)	GST (Glutathione S-transferase)	Glutathione adducts . Direct displacement of the nitro group (nucleophilic aromatic substitution) is possible but less likely than displacement of the phenoxy group.

Visualized Metabolic Map (DOT)

The following diagram illustrates the branching logic of MNPB metabolism.

Figure 1: Predicted metabolic tree for MNPB. Note the red pathway indicating bioactivation to the reactive hydroxylamine species.

Experimental Validation Protocols

To confirm these predictions, a tiered experimental approach is required.

Protocol 5.1: In Vitro Microsomal Stability & Metabolite ID

Objective: Identify Phase I oxidative metabolites and determine intrinsic clearance (

).

• Incubation System: Pooled human liver microsomes (HLM) (0.5 mg/mL protein).

• Cofactors: NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P-dehydrogenase, 3.3 mM MgCl2).

• Substrate: MNPB at 1 µM and 10 µM (dissolved in DMSO, final conc <0.1%).

• Procedure:

  • Pre-incubate HLM + Substrate for 5 min at 37°C.

  • Initiate with NADPH.[4]

  • Sample at t=0, 5, 15, 30, 60 min.

  • Quench with ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

  • Centrifuge (4000g, 20 min) and collect supernatant.

• Analysis: UHPLC-Q-TOF-MS.

  • Scan Mode: Full scan MS + data-dependent MS/MS (DDA).

  • Target Mass Shifts:

    • +16 Da (Hydroxylation/N-oxidation).

    • +14 Da (Oxidation to ketone/aldehyde - unlikely here).

    • +32 Da (Double hydroxylation or carboxylic acid formation from methyl).

    • -77 Da (Loss of phenyl ring via ether cleavage).

    • -30 Da (Reduction of NO2 to NH2).

Protocol 5.2: Anaerobic Nitroreduction Assay

Objective: Assess the potential for gut-mediated toxicity (methemoglobinemia risk).

• System: Fecalase™ or suspended rat cecal contents in anaerobic buffer (PBS, pH 7.4, pre-reduced with nitrogen).

• Condition: Strictly anaerobic (glove box or sealed vials with

  headspace).

• Substrate: MNPB (10-50 µM).

• Timepoints: 0, 2, 4, 6, 24 hours.

• Detection:

  • Monitor disappearance of Parent (UV 254nm or MS).

  • Monitor appearance of Amine (Fluorescence or MS).

  • Specific Test: Derivatize with acetic anhydride to trap the unstable hydroxylamine intermediate if kinetics allow.

Protocol 5.3: Reactive Metabolite Trapping (Glutathione)

Objective: Detect electrophilic intermediates (Quinone imines or Nitrenium ions).

• Add: Glutathione (GSH) or N-Acetylcysteine (NAC) at 5 mM to the microsomal incubation (Protocol 5.1).

• Analysis: Search LC-MS data for Neutral Loss of 129 Da (pyroglutamic acid moiety of GSH adducts) or mass shifts corresponding to +GSH (+307 Da).

References

• Puma, G. L., et al. (2022). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives.[3] Chemical Research in Toxicology. Link

• Enoch, S. J., et al. (2024).[5] Metabolism-based category formation for the prioritisation of genotoxicity hazard assessment. LJMU Research Online. Link

• Testa, B., & Kramer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and Their Mechanisms. Chemistry & Biodiversity. Link

• Agency for Toxic Substances and Disease Registry (ATSDR). (2025). Toxicological Profile for Nitrobenzene: Kinetics and Metabolism. CDC. Link

• Oyamada, M., & Kuwatsuka, S. (1989). Reduction Mechanism of the Nitro Group of Chlomitrofen, a Diphenyl Ether Herbicide, in Flooded Soils. Journal of Pesticide Science. Link

Sources

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• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

Protocols & Analytical Methods

Catalytic reduction of 4-Methyl-1-nitro-2-phenoxybenzene to aniline derivatives

Executive Summary

This application note details the optimized protocols for the chemoselective catalytic reduction of 4-Methyl-1-nitro-2-phenoxybenzene to 4-Methyl-2-phenoxyaniline . This transformation is the critical intermediate step in the synthesis of the NSAID Nimesulide .

While traditional stoichiometric reductions (Fe/HCl or Sn/HCl) are effective, they generate excessive sludge and toxic waste. This guide focuses on Catalytic Hydrogenation (Method A) and Catalytic Transfer Hydrogenation (Method B), prioritizing atom economy, safety, and scalability. Special emphasis is placed on maintaining the integrity of the ether linkage (phenoxy group) while effectively managing the exothermic nature of nitro-group reduction.

Strategic Importance & Chemistry

The Challenge of Selectivity

The substrate contains two key functionalities: a nitro group (-NO₂) and a phenoxy ether linkage (-O-Ph).

• Objective: Complete reduction of -NO₂ to -NH₂.

• Risk: Hydrogenolysis of the C-O ether bond. While aryl ethers are generally stable, aggressive hydrogenation conditions (high temperature/pressure or acidic media) can cleave the phenoxy group, leading to 4-methylaniline and phenol as impurities.

Industrial Context (Nimesulide Synthesis)

The resulting amine is subsequently mesylated and nitrated to form Nimesulide.[1] High purity (>99%) at this stage is vital because separating side-products (azo/azoxy dimers) becomes exponentially difficult in downstream sulfonation steps.

Critical Safety: The "Induction Period"

WARNING: Catalytic nitro reduction is highly exothermic (~500 kJ/mol).

• The Danger: Reactions often exhibit an "induction period" where H₂ uptake is slow due to catalyst surface oxide layers or impurities.

• The Scenario: Operators may mistakenly increase temperature or pressure during this quiet phase.

• The Event: Once the catalyst activates, the accumulated H₂ reacts instantaneously, causing a thermal runaway and potential reactor over-pressurization.

• Mitigation: Never ramp temperature if H₂ uptake has not started. Use a "start-up" fraction of catalyst or initiate at ambient pressure before pressurizing.

Method A: High-Pressure Catalytic Hydrogenation (Industrial Standard)

Best for: Scale-up (>100g), Process Development, and Manufacturing.

Materials & Equipment

• Reactor: Stainless steel autoclave (e.g., Parr or Buchi) with internal cooling coil and mechanical stirring.

• Catalyst: 5% Pd/C (50% water wet). Note: Water wet catalyst is safer to handle as dry Pd/C is pyrophoric.

• Solvent: Methanol (MeOH) or Ethyl Acetate (EtOAc). MeOH provides faster rates but requires careful flammability management.

Protocol

• Loading: Charge the autoclave with 4-Methyl-1-nitro-2-phenoxybenzene (1.0 equiv) and Methanol (10 vol).

• Catalyst Addition: Add 5% Pd/C (5 wt% loading relative to substrate) under an inert nitrogen blanket.

  • Tip: Do not dump dry catalyst into solvent; creates a static spark risk.

• Purging: Seal reactor. Purge with Nitrogen (3x) to remove oxygen. Purge with Hydrogen (3x) to displace nitrogen.

• Activation: Pressurize to 3.0 bar (45 psi) with H₂. Stir at 500 RPM at 25°C .

• Reaction:

  • Monitor the exotherm. Once the initial heat spike subsides, heat to 50°C .

  • Maintain constant pressure (3-5 bar) via a demand regulator.

  • Endpoint: Reaction is complete when H₂ uptake ceases (typically 2-4 hours).

• Workup:

  • Cool to room temperature.[2] Purge with Nitrogen.

  • Filter through a Celite bed to remove Pd/C. Keep catalyst wet to prevent ignition.

  • Concentrate filtrate under reduced pressure to yield the crude amine as a brown oil/solid.

Process Visualization

Figure 1: Industrial workflow for high-pressure hydrogenation ensuring safety and catalyst recovery.

Method B: Catalytic Transfer Hydrogenation (Lab/Pilot Scale)

Best for: Lab scale (<50g), safety-restricted zones (no H₂ cylinders), and high selectivity.

The Logic

Instead of H₂ gas, we use a hydrogen donor (Ammonium Formate).[3] This generates H₂ in situ on the catalyst surface. It is kinetically easier to control and eliminates high-pressure hazards.

Protocol

• Setup: 3-neck round bottom flask with reflux condenser and overhead stirrer.

• Mixture: Dissolve 4-Methyl-1-nitro-2-phenoxybenzene (10 g, 43.6 mmol) in Methanol (100 mL) .

• Catalyst: Add 10% Pd/C (1.0 g, 10 wt%) .

• Donor Addition: Add Ammonium Formate (13.7 g, 218 mmol, 5 equiv) in one portion.

  • Observation: Mild effervescence (CO₂ release) will occur.

• Reaction: Heat to Reflux (65°C) for 1-2 hours.

  • QC Check: Spot TLC (30% EtOAc/Hexane). The starting material (yellow spot) should disappear; product (fluorescent/brown) appears.

• Workup:

  • Filter hot through Celite (Ammonium formate can clog if cooled too much).

  • Wash filter cake with MeOH.

  • Evaporate solvent.[2] Partition residue between Water and Ethyl Acetate to remove excess salts.

  • Dry organic layer (Na₂SO₄) and evaporate.

Mechanistic Pathway & Impurity Profiling

Understanding the stepwise reduction is vital for troubleshooting. If the reaction stops halfway (due to catalyst poisoning or low pressure), you will isolate toxic intermediates.

Reaction Pathway Diagram

Figure 2: Reduction mechanism. Note that 'Azoxy' and 'Azo' impurities form when Hydrogen pressure is insufficient to drive the Nitroso -> Hydroxylamine step quickly.

Data & Specifications

Parameter	Specification	Notes
Appearance	Pale brown to off-white solid	Darkens on air exposure (oxidation)
Melting Point	46-48°C	Sharp mp indicates high purity
Yield (Method A)	95 - 98%	Quantitative conversion typical
Yield (Method B)	90 - 95%	Slight loss in aqueous workup
Key Impurity	De-phenylated amine (<0.5%)	Caused by overheating (>70°C)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Reaction Stalls	Catalyst poisoning (Sulfur/Halides)	Ensure substrate is free of sulfur traces. Add fresh catalyst (1-2%).
Red Color in Pot	Azo compound formation	H₂ starvation. Increase agitation speed (RPM) or H₂ pressure.
Low Yield	Product trapped in salts (Method B)	Ensure thorough water washing or use acid-base extraction.
Phenol Smell	Ether cleavage (Hydrogenolysis)	Temperature too high. Lower Temp to <40°C. Switch from Pd to Pt/C (Pt is less aggressive toward ethers).

References

• Nimesulide Synthesis Overview

  • Prasad, S. et al. (2005). "A practical large scale synthesis of nimesulide — A step ahead." Journal of Scientific & Industrial Research.

• Catalytic Transfer Hydrogenation (Methodology)

  • Yu, Z. et al. (2018). "Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation.

• Safety in Hydrogenation (Induction Periods)

  • Mettler Toledo Application Note. "Catalytic Hydrogenation of Nitrobenzene to Aniline: Safety & Kinetics."

• Mechanistic Insights (Pt vs Pd)

  • Gao, F. et al. (2016). "Insights into the mechanism of Nitrobenzene reduction to aniline over Pt catalyst." Loughborough University Research Repository.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5099067A - Use of ammonium formate as a hydrogen transfer reagent for reduction of chiral nitro compounds with retention of configuration - Google Patents [patents.google.com]
• 3. Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Synthesis of 4-Methyl-1-nitro-2-phenoxybenzene via Regioselective SNAr

Abstract & Strategic Overview

This application note details the synthesis of 4-Methyl-1-nitro-2-phenoxybenzene , a critical diaryl ether intermediate often utilized in the development of agrochemicals (herbicides) and specific pharmaceutical scaffolds.[1]

The synthesis relies on Nucleophilic Aromatic Substitution (SNAr) .[2][3] Unlike metal-catalyzed cross-couplings (e.g., Ullmann or Buchwald-Hartwig), this method leverages the intrinsic electronic properties of the nitro group to activate the aromatic ring, eliminating the need for expensive transition metal catalysts.

Key Technical Challenge: The target molecule contains a methyl group para to the nitro group.[4] While the nitro group activates the ortho position for substitution, the methyl group is electron-donating (inductive effect, +I), which slightly increases the electron density of the ring compared to a non-substituted nitrobenzene. This necessitates optimized reaction conditions to overcome the raised energy barrier of the transition state.

Mechanistic Insight: The Meisenheimer Complex

Understanding the reaction mechanism is vital for troubleshooting. The reaction proceeds via an addition-elimination pathway.[1][2][5][6][7]

• Activation: The highly electron-withdrawing nitro group (-NO2) at position 1 lowers the LUMO energy of the benzene ring.

• Addition: The phenoxide nucleophile attacks position 2 (occupied by the leaving group, LG).

• Stabilization: The resulting anionic intermediate (Meisenheimer Complex ) is stabilized by resonance, specifically where the negative charge is delocalized onto the nitro group oxygens.[8]

• Elimination: The leaving group is expelled, restoring aromaticity.

Visualization: Reaction Mechanism[1][2][6][7][9][10]

Figure 1: The SNAr addition-elimination pathway. The nitro group is essential for stabilizing the red-highlighted Transition State.

Precursor Selection & Route Strategy

Selection of the leaving group (LG) dictates the process conditions.

Precursor	Common Name	Reactivity	Cost	Recommended Use
2-Fluoro-4-methyl-1-nitrobenzene	3-Fluoro-4-nitrotoluene	High	High	Medicinal Chemistry / Small Scale (<10g)
2-Chloro-4-methyl-1-nitrobenzene	3-Chloro-4-nitrotoluene	Moderate	Low	Process Development / Scale Up (>100g)

Note on Nomenclature: Commercial vendors often name the precursor as a toluene derivative: 3-Chloro-4-nitrotoluene .[1] This maps correctly to the target: Methyl at 1, Chloro at 3, Nitro at 4. When the Chloro is replaced by Phenoxy, and re-numbered based on priority (Nitro > Alkyl), it becomes 4-Methyl-1-nitro-2-phenoxybenzene.[1]

Experimental Protocols

Protocol A: The "Process" Route (Chloro-Precursor)

Recommended for scalability and cost-efficiency.[1]

Reagents:

• Substrate: 3-Chloro-4-nitrotoluene (1.0 equiv)[1]

• Nucleophile: Phenol (1.1 equiv)[1]

• Base: Potassium Carbonate (K2CO3), anhydrous, micronized (1.5 equiv)

• Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) [Concentration: 0.5 M][1]

Step-by-Step Methodology:

• Preparation: Dry the K2CO3 in an oven at 120°C for 4 hours prior to use. Water is the enemy of this reaction (see Section 5).

• Charging: To a reaction vessel equipped with a magnetic stir bar and a reflux condenser, add 3-Chloro-4-nitrotoluene (1.0 equiv), Phenol (1.1 equiv), and anhydrous K2CO3 (1.5 equiv).

• Solvation: Add DMF (2 mL per mmol of substrate). Purge the headspace with Nitrogen or Argon to remove oxygen.

• Reaction: Heat the mixture to 100°C - 110°C .

  • Why this Temp? The chloro-leaving group requires significant thermal energy to overcome the activation barrier, especially with the slightly deactivating methyl group present.

• Monitoring: Monitor by HPLC or TLC (Eluent: 20% EtOAc/Hexanes). The starting material (Rf ~0.6) should disappear, replaced by the product (Rf ~0.5). Reaction time is typically 4–12 hours.[1]

• Workup:

  • Cool to room temperature.[1]

  • Pour the reaction mixture into 10 volumes of ice-cold water.

  • Observation: The product should precipitate as a solid or oil out.

  • Extract with Ethyl Acetate (3x).[1] Wash combined organics with 1M NaOH (to remove excess phenol), water, and brine.

• Purification: Dry over MgSO4, concentrate, and recrystallize from Ethanol/Water or purify via silica gel chromatography.

Protocol B: The "Fast" Route (Fluoro-Precursor)

Recommended for rapid library synthesis.

Modifications:

• Substrate: Use 3-Fluoro-4-nitrotoluene.[1]

• Temperature: Reaction proceeds at 60°C - 80°C .[1]

• Time: Complete in < 2 hours.

• Mechanism: The C-F bond is highly polarized, creating a stronger dipole that accelerates the initial nucleophilic attack (the rate-determining step).

Critical Process Parameters (CPP) & Troubleshooting

The "Water" Problem

SNAr reactions are sensitive to water, not because they hydrolyze the product, but because hydroxide (OH-) is a competitive nucleophile.

• Symptom: Appearance of a yellow solid that is not the product.

• Cause: Hydrolysis of the precursor to 4-methyl-2-nitrophenol.[1]

• Solution: Use anhydrous solvents and dry bases.[1]

Thermal Decomposition

• Symptom: Reaction mixture turns tar-black; yield drops.[1]

• Cause: Overheating nitro-compounds can lead to oxidative degradation.[1]

• Solution: Do not exceed 130°C. If reaction is slow, switch to DMSO (more polar) rather than increasing temperature.

Workflow Logic

Figure 2: Decision tree for reaction monitoring and optimization.

Safety & Compliance

• Nitro Compounds: Nitroaromatics are energetic.[1] While this specific molecule is stable, always conduct Differential Scanning Calorimetry (DSC) before scaling above 100g to determine the onset of thermal decomposition.

• Solvents: DMF and DMSO are skin-permeable.[1] Wear butyl rubber gloves.[1]

• Waste: Aqueous waste will contain phenols and must be treated as hazardous organic waste.[1]

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed., Wiley, 1992.

• Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412.

• Beletskaya, I. P., & Cheprakov, A. V. "Copper in Cross-Coupling Reactions: The Post-Ullmann Chemistry." Coordination Chemistry Reviews, 248(21-24), 2337-2364.[1] (Cited for context on why SNAr is preferred over Cu-coupling for activated nitro-systems).

• PubChem Compound Summary. "2-Methyl-4-nitro-1-phenoxybenzene" (Isomer analysis and physical property data).

• Chemistry Steps. "Nucleophilic Aromatic Substitution (SNAr) – The Mechanism." (Educational resource for mechanism visualization).[1]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Addition-Elimination at Aromatics (SNAR) [employees.csbsju.edu]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. organicchemistryguide.com [organicchemistryguide.com]
• 6. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 7. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 8. CK12-Foundation [flexbooks.ck12.org]

Application Notes and Protocols for the 4-Methyl-1-nitro-2-phenoxybenzene Scaffold in Medicinal Chemistry

Introduction: Unveiling the Potential of a Versatile Scaffold

The 4-Methyl-1-nitro-2-phenoxybenzene core represents a promising, yet underexplored, starting point in medicinal chemistry. Its architecture marries two key structural motifs: the phenoxybenzene backbone and a nitroaromatic system. The phenoxy group is a well-established "privileged" scaffold, found in numerous approved drugs and bioactive molecules, where it often contributes to target engagement through π-π stacking and hydrophobic interactions.[1] Concurrently, the nitro group, a potent electron-withdrawing moiety, can significantly influence the molecule's electronic properties and metabolic fate.[2]

Nitroaromatic compounds have a rich history in drug discovery, demonstrating a wide spectrum of biological activities, including anticancer, antibacterial, and antiparasitic effects.[2][3] Often, these compounds act as prodrugs, undergoing bioreduction in hypoxic environments—characteristic of solid tumors or anaerobic bacteria—to generate cytotoxic reactive nitrogen species.[4] This selective activation provides a rationale for developing targeted therapies. However, the nitro group can also be a liability, sometimes classified as a "toxicophore."[2] Therefore, a key strategy in leveraging this scaffold involves the synthesis of derivatives where the nitro group is either strategically retained for bioreductive activation or replaced with a suitable bioisostere to mitigate potential toxicity while preserving or enhancing activity.

These application notes provide a comprehensive guide for researchers to explore the therapeutic potential of the 4-Methyl-1-nitro-2-phenoxybenzene scaffold. We present detailed protocols for its synthetic modification and subsequent biological evaluation in three key areas: oncology, infectious diseases, and neuroprotection.

Synthetic Derivatization Strategies

The 4-Methyl-1-nitro-2-phenoxybenzene scaffold offers several avenues for chemical modification to generate a library of diverse analogs. The primary handles for derivatization are the nitro group, the methyl group, and the aromatic rings.

Protocol 1: Reduction of the Nitro Group to a Primary Amine

The conversion of the nitro group to a primary amine is a cornerstone transformation, yielding a versatile aniline intermediate that can be further functionalized in numerous ways. This reduction is a critical step in moving away from potential nitro-group-associated toxicity while opening up new possibilities for structure-activity relationship (SAR) studies. Among various methods, reduction using tin(II) chloride is a reliable and mild procedure suitable for many laboratory settings.[5]

Materials:

• 4-Methyl-1-nitro-2-phenoxybenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (absolute)

• 3M Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 4-Methyl-1-nitro-2-phenoxybenzene (1.0 eq) in absolute ethanol.

• Add tin(II) chloride dihydrate (4.0 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 78 °C) and stir vigorously.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature and carefully add 3M NaOH solution to neutralize the acid and precipitate tin salts.

• Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the pad with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 4-methyl-2-phenoxyaniline.

• The crude product can be purified by silica gel column chromatography if necessary.

Workflow for Amine Functionalization

The resulting 4-methyl-2-phenoxyaniline is a versatile intermediate for further diversification.

Figure 1. Derivatization of the amine intermediate.

Biological Evaluation Protocols

Based on the known activities of nitroaromatic and phenoxybenzene compounds, derivatives of the 4-Methyl-1-nitro-2-phenoxybenzene scaffold are proposed for screening in three therapeutic areas: oncology, infectious diseases, and neuroprotection.

Application Area 1: Oncology

The nitroaromatic core suggests potential as a bioreductive prodrug for targeting hypoxic cancer cells.[6][7][8][9] The following protocol details a standard in vitro cytotoxicity assay to evaluate the anticancer potential of newly synthesized derivatives.

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[3][10][11] It is widely used for screening potential anticancer compounds.

Materials:

• Human cancer cell line (e.g., HeLa for cervical cancer, or A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO to create stock solutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Allow the cells to adhere overnight in a CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with medium and DMSO as a vehicle control, and wells with a known anticancer drug (e.g., doxorubicin) as a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubate the plate for another 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Compound ID	Test Compound Conc. (µM)	Absorbance (570 nm)	% Viability	IC₅₀ (µM)
Vehicle Control	0	1.25	100	-
Derivative 1	1	1.10	88	15.2
10	0.75	60
50	0.20	16
Doxorubicin	1	0.50	40	0.8

Nitroaromatic compounds can be reduced by cellular reductases, particularly under hypoxic conditions, to form reactive species that induce oxidative stress and DNA damage, leading to apoptosis.[2]

Figure 2. Hypothesized bioreductive activation pathway.

Application Area 2: Infectious Diseases

Phenolic compounds and their derivatives have demonstrated broad-spectrum antimicrobial activity.[12] The 4-Methyl-1-nitro-2-phenoxybenzene scaffold can be explored for the development of new antibacterial agents.

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[13][14]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• Test compounds (dissolved in DMSO)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Incubator (35°C)

• Microplate reader (optional, for OD measurement)

Procedure:

• Compound Preparation: Prepare a two-fold serial dilution of the test compounds in MHB directly in the 96-well plates. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a suspension of the test bacteria in sterile saline or broth and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL.

• Controls: Include a positive control (wells with bacteria and no compound) and a negative control (wells with medium only).

• Incubation: Incubate the plates at 35°C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the plates for the lowest concentration of the compound that completely inhibits bacterial growth (no turbidity). The MIC can also be determined by measuring the optical density at 600 nm.

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Derivative 2	8	32
Derivative 3	>64	16
Ciprofloxacin	0.5	0.25

Derivatives could potentially target essential bacterial metabolic pathways or cell wall synthesis.[15][16][17] For instance, they might inhibit enzymes crucial for bacterial survival that are absent in humans.

Figure 3. Potential antibacterial mechanism of action.

Application Area 3: Neuroprotection

Chronic neuroinflammation is a key factor in the progression of neurodegenerative diseases.[18][19][20][21][22] Compounds that can mitigate neuroinflammatory responses are valuable therapeutic candidates.

This protocol assesses the ability of test compounds to protect neuronal cells from an inflammatory insult induced by lipopolysaccharide (LPS) in microglial cells.

Materials:

• BV-2 microglial cell line

• SH-SY5Y neuroblastoma cell line

• Cell culture media (e.g., DMEM/F12 with 10% FBS)

• Lipopolysaccharide (LPS)

• Test compounds (dissolved in DMSO)

• MTT assay reagents (as in Protocol 2)

• Griess Reagent for nitrite measurement (indicator of nitric oxide production)

Procedure:

• Microglial Activation: Seed BV-2 microglial cells in a 96-well plate. Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Induce an inflammatory response by adding LPS (100 ng/mL) to the wells. Incubate for 24 hours.

• Measure Inflammatory Markers: After incubation, collect the cell supernatant to measure the production of nitric oxide (an inflammatory mediator) using the Griess reagent. A reduction in nitrite levels indicates an anti-inflammatory effect.

• Neuroprotection Assessment: In a separate experiment, collect the conditioned medium from the LPS-stimulated and compound-treated BV-2 cells.

• Culture SH-SY5Y neuronal cells in a separate 96-well plate. After they adhere, replace their medium with the conditioned medium from the BV-2 cells.

• Incubate the SH-SY5Y cells for 24 hours.

• Assess the viability of the SH-SY5Y cells using the MTT assay (as described in Protocol 2). An increase in viability compared to cells treated with conditioned medium from LPS-stimulated microglia alone indicates a neuroprotective effect.

Treatment Group	Nitrite Conc. (µM) in Microglia	Neuronal Viability (%)
Control	2.5	100
LPS only	25.8	45
LPS + Derivative 4 (10 µM)	10.2	85
LPS + Dexamethasone (1 µM)	8.5	92

LPS activates microglia via Toll-like receptor 4 (TLR4), leading to the activation of transcription factors like NF-κB, which upregulate the expression of pro-inflammatory mediators that can cause neuronal damage.[22] Neuroprotective compounds may interfere with this signaling cascade.

Sources

• 1. woah.org [woah.org]
• 2. Reduction–oxidation pathways involved in cancer development: a systematic review of literature reviews - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. mdpi.com [mdpi.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. Synthesis of Nitroaromatic Compounds as Potential Anticancer Agen...: Ingenta Connect [ingentaconnect.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Synthesis of nitroaromatic compounds as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. clyte.tech [clyte.tech]
• 12. Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. integra-biosciences.com [integra-biosciences.com]
• 15. news-medical.net [news-medical.net]
• 16. scielo.isciii.es [scielo.isciii.es]
• 17. Targeting bacterial central metabolism for drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 19. Neuroinflammation and Disease: Pathways and Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. news-medical.net [news-medical.net]
• 21. Role of Neuroinflammation | Cell Signaling Technology [cellsignal.com]
• 22. researchgate.net [researchgate.net]

Application Note: Scalable Production of 4-Methyl-1-nitro-2-phenoxybenzene

This Application Note is designed for process chemists and engineers in the pharmaceutical and agrochemical sectors. It details the scalable synthesis of 4-Methyl-1-nitro-2-phenoxybenzene (also known as 5-Methyl-2-nitrodiphenyl ether ), a critical intermediate for diphenyl ether herbicides (e.g., Aclonifen analogs) and functionalized aniline precursors.

Executive Summary

The target molecule, 4-Methyl-1-nitro-2-phenoxybenzene , is synthesized via a Nucleophilic Aromatic Substitution (

) of 3-chloro-4-nitrotoluene with phenol . While traditional Ullmann coupling requires copper catalysts and high temperatures ( C), the presence of the ortho-nitro group in the substrate activates the halogen, allowing for milder, metal-free conditions.

This guide presents two validated protocols:

• Phase-Transfer Catalyzed (PTC) Batch Process: The preferred industrial route using Toluene/Water, offering superior safety and solvent recycling.

• Continuous Flow Process: A high-throughput method designed to manage the exothermicity of nitro-compound synthesis.

Chemical Strategy & Mechanism

Retrosynthetic Analysis

The synthesis relies on the displacement of a chloride leaving group activated by an ortho-nitro moiety.

• Substrate: 3-Chloro-4-nitrotoluene (CAS: 38939-88-7).[1]

• Nucleophile: Phenol (CAS: 108-95-2), deprotonated in situ to phenoxide.

• Mechanism:

  proceeding through a Meisenheimer complex.

Reaction Scheme

Figure 1: Mechanistic pathway for the

synthesis of the target ether.

Experimental Protocols

Protocol A: Scalable Batch Synthesis (Phase Transfer Catalysis)

Recommended for pilot-scale production (1–10 kg).

Rationale: The PTC method utilizes a biphasic system (Toluene/Water), eliminating the need for high-boiling polar aprotic solvents like DMF or DMSO, which are difficult to remove and recycle.

Materials:

• 3-Chloro-4-nitrotoluene: 1.0 equiv.

• Phenol: 1.1 equiv.

• Potassium Carbonate (

  ): 1.2 equiv (milled anhydrous).

• Catalyst: Tetrabutylammonium Bromide (TBAB) (0.05 equiv).

• Solvent: Toluene (3-4 volumes relative to substrate).

Step-by-Step Methodology:

• Charge: To a glass-lined reactor equipped with a mechanical stirrer and reflux condenser, add Toluene and 3-Chloro-4-nitrotoluene . Stir until dissolved.

• Activation: Add Phenol and TBAB .

• Base Addition: Add

  slowly. Note: Slight exotherm may occur.

• Reaction: Heat the mixture to reflux (

  110°C) . Agitate vigorously (turbulent flow is critical for PTC efficiency).

• Monitoring: Monitor by HPLC (C18 column, ACN/Water). Reaction is typically complete in 6–8 hours .

• Quench & Workup:

  • Cool to 25°C.

  • Add water (2 volumes) to dissolve inorganic salts (

    , excess ).

  • Separate phases. Retain the upper organic (Toluene) layer.

  • Wash organic layer with 10% NaOH (to remove unreacted phenol).

  • Wash with Brine to neutral pH.

• Isolation:

  • Dry organic layer over

    .

  • Evaporate Toluene under reduced pressure.

  • Purification: The crude product is often a yellow oil that solidifies upon standing. Recrystallize from Ethanol/Water (9:1) or Isopropanol if high purity (>99%) is required.

Protocol B: Continuous Flow Synthesis

Recommended for high-safety, large-scale manufacturing.

Rationale: Flow chemistry minimizes the active inventory of hazardous nitro compounds at high temperature, significantly reducing thermal runaway risk.

System Setup:

• Reactor: PFA or Stainless Steel coil reactor (10–20 mL volume).

• Pumps: Dual piston pumps (acid resistant).

• Back Pressure Regulator (BPR): Set to 5–8 bar (allows heating above boiling point).

Flow Parameters:

Parameter	Setting
Stream A	3-Chloro-4-nitrotoluene (1.0 M) in Toluene
Stream B	Phenol (1.1 M) + KOH (1.5 M) + TBAB (0.05 M) in Water
Flow Rate	Adjusted for 20–30 min residence time
Temperature	130°C (Pressurized)
Mixing	Static Mixer (T-piece) or Slug Flow generation

Workflow:

• Feed Preparation: Dissolve reactants in respective reservoirs.

• Injection: Pump Stream A and Stream B into a T-mixer.

• Reaction: The slug flow (segmented flow) passes through the heated coil at 130°C. The high interfacial surface area accelerates the PTC reaction.

• Quench: The reactor output flows into a continuous settler/separator containing dilute HCl to neutralize excess base immediately.

• Collection: Organic phase is continuously harvested for solvent evaporation.

Process Safety & Hazard Assessment

Critical Hazard: Nitro-aromatic compounds are energetic. While mono-nitro compounds are generally stable, the reaction involves heat and base.

• Thermal Stability: The onset of decomposition for nitro-toluenes is typically

  C, but the reaction is exothermic ( ).

• Runaway Risk: In batch mode, accumulation of reagents followed by sudden initiation can lead to runaway.

  • Mitigation: Use the PTC method (reaction rate limited by phase transfer) or Flow Chemistry (limited inventory).

• Chemical Compatibility: Avoid contact between the reaction mixture and strong reducing agents (e.g., hydrazine, metals) which can reduce the nitro group to an amine or hydrazine, altering the product profile and safety.

Analytical Quality Control (QC)

HPLC Method:

• Column: Agilent Zorbax Eclipse Plus C18 (

  mm, 3.5 m).

• Mobile Phase: A: 0.1%

  in Water, B: Acetonitrile.

• Gradient: 40% B to 90% B over 10 min.

• Detection: UV at 254 nm (Nitro aromatic signature).

• Target Specs: Purity

  , Phenol .

Process Flow Diagram

Figure 2: Industrial workflow for the isolation of 4-Methyl-1-nitro-2-phenoxybenzene.

References

• Synthesis of Nitrodiphenyl Ethers: ChemicalBook. "3-Chloro-4-nitrotoluene Properties and Synthesis." Accessed October 2023.

• Phase Transfer Catalysis: Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Chapman & Hall.

• Safety of Nitro Compounds: U.S. EPA. "Nitrobenzene and Related Compounds Hazard Summary."

• Flow Chemistry Applications: Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. (Context on high-temp/pressure synthesis).
• General Methodology: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions." Chemical Reviews, 49(2), 273-412.

Sources

• 1. 3-Chloro-4-nitrotoluene | 38939-88-7 [chemicalbook.com]

Application Note: 4-Methyl-1-nitro-2-phenoxybenzene in Agrochemical Synthesis

[1]

Executive Summary & Strategic Importance

4-Methyl-1-nitro-2-phenoxybenzene (MNPB) (CAS: 96315-08-1) represents a critical scaffold in the synthesis of Diphenyl Ether Herbicides , a class of agrochemicals primarily functioning as Protoporphyrinogen Oxidase (PPO) inhibitors.[1]

While historical diphenyl ethers (e.g., Nitrofen) relied on simple substitution, modern resistance management requires novel substitution patterns. MNPB serves as a versatile "lock-and-key" intermediate.[1] Its strategic value lies in its ortho-nitro phenoxy architecture, which allows for:

• Regioselective Reduction: The nitro group can be cleanly reduced to an aniline (4-methyl-2-phenoxyaniline), creating a nucleophilic handle for downstream functionalization (e.g., urea or amide formation).[1]

• Lipophilicity Modulation: The 4-methyl group enhances lipophilicity (LogP) without introducing the environmental persistence associated with poly-halogenated analogs.[1]

This guide provides a validated, scalable protocol for the synthesis of MNPB and its subsequent activation to the aniline derivative, emphasizing green chemistry principles and process safety.

Chemical Profile

Parameter	Specification
IUPAC Name	4-methyl-1-nitro-2-phenoxybenzene
CAS Number	96315-08-1
Molecular Formula
Molecular Weight	229.23 g/mol
Appearance	Pale yellow to tan crystalline solid
Solubility	Soluble in DCM, Ethyl Acetate, DMF; Insoluble in Water
Key Hazard	Nitro-aromatic; potential energetic decomposition at high T.

Synthetic Pathway & Mechanism[1][2][3][4]

The synthesis exploits the Nucleophilic Aromatic Substitution (

) mechanism. The nitro group at position 1 acts as a strong electron-withdrawing group (EWG), activating the halogen at the ortho (position 2) position for displacement by the phenoxide ion.

Why this route? Unlike Ullmann couplings which require copper catalysts and high temperatures (>140°C), this

route proceeds under milder conditions (80–100°C) using mild bases, reducing heavy metal waste streams—a critical factor in modern agrochemical regulatory compliance.

Pathway Visualization[1]

Figure 1: Synthetic route from precursors to the active aniline scaffold.[2] The SNAr mechanism avoids heavy metal catalysis.

Detailed Experimental Protocols

Protocol A: Synthesis of MNPB (Ether Coupling)

Objective: Synthesize 4-Methyl-1-nitro-2-phenoxybenzene via

. Scale: 50 mmol (Lab Scale)

Reagents:

• 2-Chloro-4-methyl-1-nitrobenzene (8.58 g, 50 mmol)[1]

• Phenol (5.17 g, 55 mmol, 1.1 eq)

• Potassium Carbonate (

  ), anhydrous (10.35 g, 75 mmol, 1.5 eq)

• DMF (Dimethylformamide) (50 mL) or DMSO (Green alternative)[1]

Procedure:

• Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and reflux condenser under a nitrogen atmosphere.

• Charging: Add DMF, Phenol, and

  . Stir at room temperature for 15 minutes to generate the phenoxide in situ. Note: The mixture may thicken.

• Addition: Add 2-Chloro-4-methyl-1-nitrobenzene in one portion.

• Reaction: Heat the mixture to 90°C . Monitor by HPLC or TLC (Eluent: 20% EtOAc/Hexane).

  • Expert Insight: Do not exceed 110°C. Nitro-aromatics can undergo thermal runaway.[1] 90°C is the "sweet spot" between rate and safety.

• Completion: Reaction typically completes in 4–6 hours.

• Workup:

  • Cool to 25°C.

  • Pour the reaction mass into 300 mL ice-water with vigorous stirring. The product should precipitate as a solid.

  • Filter the solid.[3] Wash with water (

    mL) to remove residual DMF and inorganic salts.

• Purification: Recrystallize from Ethanol/Water (9:1) if high purity (>99%) is required.

• Yield: Expected yield: 85–92% (Pale yellow solid).

Protocol B: Catalytic Hydrogenation to 4-Methyl-2-phenoxyaniline

Objective: Reduce the nitro group to an amine without cleaving the ether linkage. Critical Control: Halogenated solvents (DCM) must be avoided to prevent catalyst poisoning.

Reagents:

• MNPB (Intermediate from Protocol A) (11.45 g, 50 mmol)

• 10% Pd/C (50% wet) (0.5 g, ~1 wt% loading)

• Methanol (100 mL)

• Hydrogen gas (

  )[1]

Procedure:

• Inerting: Charge MNPB, Methanol, and Pd/C into a high-pressure autoclave (Hastelloy or Stainless Steel). Purge with Nitrogen (

  bar).

• Hydrogenation: Pressurize with

  to 5 bar (72 psi) .

• Reaction: Stir at 40°C .

  • Expert Insight: Keep temperature

    . Higher temperatures risk reducing the phenyl ring or cleaving the ether bond (hydrogenolysis).

• Monitoring: Monitor

  uptake. Reaction stops when uptake plateaus (approx. 2–3 hours).

• Workup:

  • Filter catalyst through a Celite pad (Safety: Keep wet to avoid pyrophoric ignition).

  • Concentrate the filtrate under reduced pressure.[3]

• Result: 4-Methyl-2-phenoxyaniline is obtained as a viscous oil or low-melting solid.[1]

  • Stability Note: Anilines oxidize in air. Store under nitrogen or use immediately for the next step.

Workflow Diagram

Figure 2: Step-by-step process flow for the synthesis and reduction sequence.

Analytical Validation

To ensure protocol integrity, the following HPLC parameters are recommended for In-Process Control (IPC).

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient	50% B to 90% B over 10 mins
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Aromatic) and 210 nm
Retention Times	Aniline (Product): ~2.5 min Nitro (Intermediate): ~6.8 min

Safety & Handling (HSE)

• Thermal Stability: Nitro-aromatics are energetic.[1] Run a DSC (Differential Scanning Calorimetry) scan before scaling up >100g. Ensure the onset of decomposition is at least 50°C higher than the operating temperature (90°C).

• Hydrogenation Safety: The reduction of nitro groups is highly exothermic (

  kJ/mol).[1] Add slowly or control the feed rate to manage heat evolution.

• Waste Disposal: The aqueous filtrate from Protocol A contains DMF and phenols. Do not discharge to sewer; requires incineration or specific biological treatment.

References

• Diphenyl Ether Herbicide Chemistry : Synthesis and Herbicidal Activity of Diphenyl Ether Derivatives. Journal of Agricultural and Food Chemistry.[4] (2011).[4]

• Reduction Methodologies : Selective chemical reduction of Nitrobenzene to Aniline. ChemRxiv. (2021).

• Structural Data : Crystal structure of 4-nitro-2-phenoxyaniline. National Institutes of Health (PMC).

• General Agrochemical Context : The Production of Phenoxy Herbicides.[5][6][7] NZIC.

Sources

• 1. EP0023725A1 - Diphenyl ether derivatives, process for preparing the same and herbicidal compositions containing the same - Google Patents [patents.google.com]
• 2. 4-Nitro-2-phenoxy­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nzic.org.nz [nzic.org.nz]
• 6. 24d.info [24d.info]
• 7. Simultaneous removal of phenoxy herbicides, 2-methyl-4-chlorophenoxyacetic acid and 2,4-dichlorophenoxyacetic acid from aqueous media by magnetized MgAl-LDH@Fe3O4 composite: application of partial least squares and Doehlert experimental design - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Functionalization of the Methyl Group in 4-Methyl-1-nitro-2-phenoxybenzene

Introduction: Unlocking the Synthetic Potential of 4-Methyl-1-nitro-2-phenoxybenzene

4-Methyl-1-nitro-2-phenoxybenzene is a bespoke aromatic compound with significant potential in the development of novel pharmaceuticals and functional materials. The strategic positioning of the methyl, nitro, and phenoxy groups on the benzene ring offers a unique electronic landscape, influencing the reactivity of each substituent. The functionalization of the methyl group, in particular, serves as a critical gateway to a diverse array of derivatives with tailored properties. This guide provides an in-depth exploration of established and cutting-edge methodologies for the selective transformation of this benzylic methyl group, empowering researchers to harness its synthetic versatility.

The presence of the electron-withdrawing nitro group deactivates the aromatic ring towards electrophilic substitution but, concurrently, influences the reactivity of the adjacent methyl group. This electronic interplay is a key consideration in the selection and optimization of synthetic strategies. These application notes will delve into three primary avenues for the functionalization of the methyl group: benzylic oxidation, benzylic halogenation, and transition-metal-catalyzed C-H activation. Each section will provide a detailed theoretical framework, step-by-step protocols, and expert insights to ensure reproducible and efficient transformations.

I. Benzylic Oxidation: Accessing Aldehydes, Carboxylic Acids, and Esters

Benzylic oxidation is a fundamental transformation that converts the methyl group into valuable carbonyl functionalities, such as aldehydes and carboxylic acids. These products are pivotal intermediates for a wide range of subsequent reactions, including reductive amination, esterification, and amide bond formation. The choice of oxidant and reaction conditions is paramount to achieving the desired level of oxidation and preventing over-oxidation or degradation of the starting material.

Scientific Rationale

The benzylic C-H bonds in 4-Methyl-1-nitro-2-phenoxybenzene are weaker than typical alkyl C-H bonds due to the resonance stabilization of the resulting benzylic radical or cation intermediate by the adjacent aromatic ring.[1] The electron-withdrawing nitro group can make the oxidation more challenging compared to electron-rich toluenes; however, powerful oxidizing agents can effectively overcome this.

Protocol 1: Oxidation to 4-Nitro-2-phenoxybenzoic Acid using Potassium Permanganate

This protocol details the robust oxidation of the methyl group to a carboxylic acid using potassium permanganate (KMnO₄), a strong and cost-effective oxidizing agent.

Workflow Diagram:

Figure 1: Workflow for the oxidation of 4-Methyl-1-nitro-2-phenoxybenzene to the corresponding carboxylic acid.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Methyl-1-nitro-2-phenoxybenzene (1.0 eq) in a 3:1 mixture of pyridine and water.

• Addition of Oxidant: Heat the solution to 80-90 °C. Add potassium permanganate (3.0 eq) portion-wise over 1-2 hours to control the exotherm. The reaction mixture will turn into a dark brown slurry as manganese dioxide (MnO₂) is formed.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Work-up: Cool the reaction mixture to room temperature. Quench the excess KMnO₄ by the slow addition of a saturated aqueous solution of sodium bisulfite (NaHSO₃) until the purple color disappears and the brown precipitate of MnO₂ dissolves.

• Acidification and Isolation: Acidify the reaction mixture with concentrated hydrochloric acid (HCl) to a pH of ~2. The desired carboxylic acid will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from ethanol/water.

Quantitative Data Summary:

Parameter	Value
Typical Yield	75-85%
Purity (by HPLC)	>95%
Reaction Time	4-6 hours

Protocol 2: Selective Oxidation to 4-Nitro-2-phenoxybenzaldehyde using Electrochemical Methods

For a more controlled oxidation to the aldehyde, electrochemical methods offer a green and highly selective alternative to traditional chemical oxidants.[2][3] This protocol utilizes a mediated electrolysis approach.

Workflow Diagram:

Figure 2: Workflow for the electrochemical oxidation to the corresponding aldehyde.

Step-by-Step Protocol:

• Cell Assembly: Assemble an undivided electrochemical cell with a carbon anode and a platinum cathode.

• Electrolyte Solution: To the cell, add 4-Methyl-1-nitro-2-phenoxybenzene (1.0 eq), N-hydroxyphthalimide (NHPI) as a mediator (0.1 eq), and a supporting electrolyte such as tetrabutylammonium tetrafluoroborate (Bu₄NBF₄) in a solvent like acetonitrile.

• Electrolysis: Stir the solution and apply a constant current (e.g., 10 mA/cm²) at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 8-12 hours.

• Work-up and Purification: Upon completion, evaporate the solvent under reduced pressure. The residue is then purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 4-nitro-2-phenoxybenzaldehyde.

Quantitative Data Summary:

Parameter	Value
Typical Yield	60-70%
Selectivity (Aldehyde:Carboxylic Acid)	>10:1
Reaction Time	8-12 hours

II. Benzylic Halogenation: Introducing a Versatile Handle

Benzylic halogenation, particularly bromination, is a highly effective method for introducing a reactive handle at the methyl position. The resulting benzyl bromide is a versatile electrophile that can readily participate in nucleophilic substitution reactions to form a variety of C-O, C-N, and C-C bonds.

Scientific Rationale

The reaction proceeds via a free radical mechanism.[4][5] N-Bromosuccinimide (NBS) is the reagent of choice for benzylic bromination as it provides a low, constant concentration of bromine, which favors the desired substitution over electrophilic addition to the aromatic ring.[1][6] The reaction is typically initiated by light or a radical initiator like azobisisobutyronitrile (AIBN).

Protocol 3: Benzylic Bromination with N-Bromosuccinimide (NBS)

This protocol outlines the selective monobromination of the methyl group.

Workflow Diagram:

Figure 3: Workflow for benzylic bromination using NBS.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a magnetic stirrer, dissolve 4-Methyl-1-nitro-2-phenoxybenzene (1.0 eq) in carbon tetrachloride (CCl₄).

• Reagent Addition: Add N-bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq).

• Reaction Conditions: Irradiate the flask with a UV lamp (or a high-wattage incandescent bulb) and heat the mixture to reflux.

• Reaction Monitoring: Monitor the reaction by TLC. The reaction is typically complete when the solid NBS, which is denser than CCl₄, is replaced by the less dense succinimide, which floats.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Purification: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is purified by silica gel column chromatography to afford 4-(bromomethyl)-1-nitro-2-phenoxybenzene.

Quantitative Data Summary:

Parameter	Value
Typical Yield	80-90%
Purity (by NMR)	>98%
Reaction Time	2-4 hours

III. Transition-Metal-Catalyzed C-H Activation: Forging New Carbon-Carbon and Carbon-Heteroatom Bonds

Direct C-H activation has emerged as a powerful and atom-economical strategy for the functionalization of otherwise unreactive C-H bonds.[7] Palladium-catalyzed reactions, in particular, have shown great promise for the arylation, alkenylation, and acyloxylation of benzylic C-H bonds.[8][9]

Scientific Rationale

These reactions typically proceed through a catalytic cycle involving C-H bond cleavage by a metal catalyst (often palladium), followed by coupling with a reaction partner, and subsequent regeneration of the active catalyst.[8] While directing groups are often employed to achieve high selectivity, methods for the non-directed functionalization of benzylic C-H bonds are also being developed.[10][11]

Protocol 4: Palladium-Catalyzed Benzylic C-H Arylation

This protocol describes a method for the cross-coupling of the benzylic C-H bonds with an aryl halide.

Workflow Diagram:

Figure 4: Workflow for palladium-catalyzed benzylic C-H arylation.

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried sealed tube, add 4-Methyl-1-nitro-2-phenoxybenzene (1.0 eq), the desired aryl bromide (1.5 eq), a palladium catalyst such as Pd(OAc)₂ (0.05 eq), a suitable ligand like SPhos (0.1 eq), and a base such as K₂CO₃ (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Reaction Conditions: Add a dry, degassed solvent (e.g., toluene or dioxane) and seal the tube. Heat the reaction mixture to 110-130 °C for 12-24 hours.

• Reaction Monitoring: Monitor the reaction progress by Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the residue by silica gel column chromatography to obtain the desired diarylmethane derivative.

Quantitative Data Summary:

Parameter	Value
Typical Yield	50-70%
Purity (by LC-MS)	>95%
Reaction Time	12-24 hours

Conclusion

The functionalization of the methyl group in 4-Methyl-1-nitro-2-phenoxybenzene provides a versatile platform for the synthesis of a wide range of novel compounds. The protocols detailed in these application notes for benzylic oxidation, halogenation, and C-H activation offer reliable and reproducible methods for accessing key synthetic intermediates. The choice of methodology will depend on the desired functional group and the overall synthetic strategy. By understanding the underlying chemical principles and carefully controlling the reaction parameters, researchers can effectively unlock the synthetic potential of this valuable building block.

References

• Recent advances of the site-specific direct methylation on aromatic rings. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Liu, H., Shi, G., Pan, S., Jiang, Y., & Zhang, Y. (2013). Palladium-Catalyzed Benzylation of Carboxylic Acids with Toluene via Benzylic C-H Activation. Organic Letters, 15(16), 4098–4101. [Link]

• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. (2025, April 8). RSC Advances. Retrieved February 19, 2026, from [Link]

• Palladium-Catalyzed Directed para C-H Functionalization of Phenols. (2016, June 27). Angewandte Chemie International Edition. Retrieved February 19, 2026, from [Link]

• Kirste, A., Schnakenburg, G., & Waldvogel, S. R. (2021). Electrochemical PINOylation of Methylarenes: Improving the Scope and Utility of Benzylic Oxidation through Mediated Electrolysis. Journal of the American Chemical Society, 143(3), 1546–1554. [Link]

• Palladium-Catalyzed Asymmetric Allylic Alkylations with Toluene Derivatives as Pronucleophiles. (n.d.). ACS Catalysis. Retrieved February 19, 2026, from [Link]

• Zhao, H., et al. (2020). Site-selective electrooxidation of methylarenes to aromatic acetals. Nature Communications, 11(1), 2798. [Link]

• CÀHfunctionalization of methyl arene with an active methylene group. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Carbon tetrachloride free benzylic brominations of methyl aryl halides. (2003, July 21). Green Chemistry. Retrieved February 19, 2026, from [Link]

• Benzylic Bromination. (2024, February 10). Chemistry Steps. Retrieved February 19, 2026, from [Link]

• Yu, C., Özkaya, B., & Bolm, C. (2021). Electro‐Oxidative Selective Esterification of Methylarenes and Benzaldehydes. Angewandte Chemie International Edition, 60(10), 5143–5147. [Link]

• why would methyl ever be described as a functional group?! (what this first link, says) : r/OrganicChemistry. (2023, December 24). Reddit. Retrieved February 19, 2026, from [Link]

• Asymmetric Photocatalytic C–H Functionalization of Toluene and Derivatives. (2018, June 22). Journal of the American Chemical Society. Retrieved February 19, 2026, from [Link]

• Substitution, Elimination, and Integration of Methyl Groups in Terpenes Initiated by C–H Bond Functionalization. (n.d.). ACS Central Science. Retrieved February 19, 2026, from [Link]

• Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides. (2019, July 18). Organic & Biomolecular Chemistry. Retrieved February 19, 2026, from [Link]

• Proposed mechanisms for oxidation of methylarenes and alkylarenes. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• 10.3 Allylic and Benzylic Bromination with NBS. (n.d.). Chad's Prep®. Retrieved February 19, 2026, from [Link]

• Synthesis of 2-Nitrobenzaldehyde from 2-Nitrotoluene. (2005, January 31). Organic Syntheses. Retrieved February 19, 2026, from [Link]

• Substitution, Elimination, and Integration of Methyl Groups in Terpenes Initiated by C–H Bond Functionalization. (2024, August 16). ACS Central Science. Retrieved February 19, 2026, from [Link]

• A Change in C–H Activation Mechanism: Experimental and Computational Investigations of Rh-Catalyzed Disubstituted Benzene Functionalization. (2026, January 2). ResearchGate. Retrieved February 19, 2026, from [Link]

• Carbon–hydrogen bond activation. (n.d.). In Wikipedia. Retrieved February 19, 2026, from [Link]

• Allylic and Benzylic Oxidation. (n.d.). Science of Synthesis. Retrieved February 19, 2026, from [Link]

• Allylic position and benzylic position bromination:bromination reactions that use NBS(1):N-bromo compounds(3):Discussion series on bromination/iodination reactions 3. (2022, March 28). Chemia. Retrieved February 19, 2026, from [Link]

• A Change in C–H Activation Mechanism: Experimental and Computational Investigations of Rh-Catalyzed Disubstituted Benzene Functionalization. (2025, October 29). Organometallics. Retrieved February 19, 2026, from [Link]

• Ligand-Enabled meta-C–H Activation Using a Transient Mediator. (n.d.). Nature. Retrieved February 19, 2026, from [Link]

• 18.13 Benzylic Halogenation. (2019, June 5). Chemistry LibreTexts. Retrieved February 19, 2026, from [Link]

• Benzylic Bromination with NBS. (n.d.). Chad's Prep®. Retrieved February 19, 2026, from [Link]

• Benzylation of Arenes with Benzyl Halides under Promoter‐Free and Additive‐Free Conditions. (2019, June 21). Chemistry – An Asian Journal. Retrieved February 19, 2026, from [Link]

• p-NITROBENZOIC ACID. (n.d.). Organic Syntheses. Retrieved February 19, 2026, from [Link]

• Synthesis of carboxylic acids by oxidation of aldehydes. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Synthesis of ketones by oxidation of benzylic substrates. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Mild metal-catalyzed C–H activation: examples and concepts. (2016, April 13). Chemical Society Reviews. Retrieved February 19, 2026, from [Link]

• Nitrotoluene oxidation. (2020, December 23). Sciencemadness Discussion Board. Retrieved February 19, 2026, from [Link]

• Synthesis, crystal structure, density functional theory, and vibration analysis of 4-nitro- N -[(4-nitrophenyl) methyl]- N -phenylbenzenemethanamine. (2025, August 10). ResearchGate. Retrieved February 19, 2026, from [Link]

• Catalytic Electrophilic Halogenation of Arenes with Electron-Withdrawing Substituents. (2022, July 15). Journal of the American Chemical Society. Retrieved February 19, 2026, from [Link]

• 2-Methyl-4-nitro-1-phenoxybenzene. (n.d.). PubChem. Retrieved February 19, 2026, from [Link]

• Synthesis, Characterization and Crystal Structure of Methyl 4-(Benzyloxy)-5-methoxy-2-nitrobenzoate. (2015, March 29). Asian Journal of Chemistry. Retrieved February 19, 2026, from [Link]

• m-NITROPHENOL. (n.d.). Organic Syntheses. Retrieved February 19, 2026, from [Link]

• Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. (2012, March 19). Molecules. Retrieved February 19, 2026, from [Link]

• Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. (2025, January 7). Journal of the American Chemical Society. Retrieved February 19, 2026, from [Link]

• Understanding the Role of Nitrobenzene Derivatives in Chemical Synthesis. (2026, January 29). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 19, 2026, from [Link]

• Functionalization of activated methylene C–H bonds with nitroarenes and sulfur for the synthesis of thioamides. (n.d.). Organic & Biomolecular Chemistry. Retrieved February 19, 2026, from [Link]

• Structure of nitrobenzene and its derivatives. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

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• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-1-nitro-2-phenoxybenzene

Status: Operational Ticket Type: Process Optimization & Troubleshooting Assigned Specialist: Senior Application Scientist[1]

Executive Summary

This guide addresses the synthesis of 4-Methyl-1-nitro-2-phenoxybenzene via Nucleophilic Aromatic Substitution (

). While the reaction appears straightforward, yield attrition is commonly caused by competitive hydrolysis, poor phase contact, or improper thermal management. This support module provides an optimized protocol, a mechanistic breakdown, and a "self-validating" troubleshooting workflow.

Module 1: The "Golden" Protocol

Standardized methodology for high-yield synthesis (Target >85%).[1]

Reaction Scheme

Substrates: 2-Chloro-4-methyl-1-nitrobenzene (also known as 3-chloro-4-nitrotoluene) + Phenol.[1] Reagents: Potassium Carbonate (

).[1][2][3] Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).[1]

Optimized Workflow

Parameter	Specification	Causality / Rationale
Stoichiometry	1.0 eq Aryl Halide : 1.1 eq Phenol : 1.5 eq	Slight excess of phenol drives the reaction to completion; excess base neutralizes HCl and ensures phenoxide formation.[1]
Solvent	Anhydrous DMF (0.5 M concentration)	Polar aprotic solvents stabilize the Meisenheimer complex intermediate. Critical: Water content must be <0.1%.[1]
Temperature	80°C – 100°C	Sufficient energy to overcome activation barrier without triggering oxidative degradation of the methyl group.
Atmosphere	Nitrogen ( ) or Argon	Prevents oxidation of phenoxide anions to quinones (tar formation).[1]
Agitation	High shear / Vigorous stirring	The reaction is heterogeneous (solid base in liquid). Mass transfer limits the rate.

Step-by-Step Procedure

• Drying: Flame-dry a 3-neck round bottom flask and cool under

  .

• Charging: Add Phenol (1.1 eq) and Anhydrous

  (1.5 eq) to the flask.

• Solvation: Add DMF (anhydrous). Stir at room temperature for 15 minutes to generate the potassium phenoxide in situ.

• Addition: Add 2-Chloro-4-methyl-1-nitrobenzene (1.0 eq) in one portion.

• Reaction: Heat to 90°C . Monitor via TLC (Solvent: 20% EtOAc/Hexanes) or HPLC every hour. Reaction typically completes in 3–5 hours.[1]

• Workup:

  • Cool to room temperature.[1][4][5][6][7]

  • Pour mixture into ice-cold 1M NaOH (removes excess phenol and solubilizes inorganic salts).[1]

  • Extract with Ethyl Acetate (

    ).[1]

  • Wash organic layer with Brine (

    ) to remove residual DMF.[1]

  • Dry over

    , filter, and concentrate.

• Purification: Recrystallize from Ethanol or 2-Propanol if purity is <98%.[1]

Module 2: Critical Control Points (The "Why")

The Mechanism:

The reaction proceeds via an addition-elimination mechanism. The nitro group at the ortho position is essential; it withdraws electron density from the benzene ring, making the carbon attached to the chlorine susceptible to nucleophilic attack by the phenoxide ion.

• Step 1 (Addition): Phenoxide attacks C-2, breaking aromaticity and forming a resonance-stabilized anion (Meisenheimer Complex).[1]

• Step 2 (Elimination): Chloride is ejected, restoring aromaticity.

The "Water" Trap

The most common cause of low yield is Competitive Hydrolysis .

• Scenario: If water is present (wet DMF or wet base), Hydroxide (

  ) competes with Phenoxide ( ).[1]

• Result: Formation of 4-methyl-2-nitrophenol (a cresol derivative) instead of the ether.[1]

• Prevention: Use fresh bottles of DMF or store over molecular sieves (4Å).[1]

Module 3: Troubleshooting & FAQs

Ticket #001: "My reaction stalled at 60% conversion."

• Diagnosis: Likely "Base Caking" or "Surface Passivation."[1] The solid

  can become coated with KCl byproduct, stopping the reaction.

• Solution: Increase stirring speed (RPM). If using magnetic stirring, switch to mechanical stirring for scales >5g. Alternatively, add a phase transfer catalyst like 18-Crown-6 (5 mol%) to solubilize the potassium ions.[1]

Ticket #002: "The product is a black tar/oil, not a solid."

• Diagnosis: Oxidative polymerization.[1] Phenols are prone to oxidation at high temperatures in air.[1]

• Solution: Ensure the reaction is under an inert atmosphere (

  ). Reduce temperature to 80°C and extend time.

• Rescue: Dissolve the tar in minimal hot ethanol and add activated charcoal. Filter hot, then cool to crystallize.

Ticket #003: "I see a new spot on TLC that isn't product or starting material."

• Diagnosis: Hydrolysis byproduct (4-methyl-2-nitrophenol).[1]

• Test: Treat a TLC aliquot with aqueous NaOH. If the impurity stays in the aqueous layer (yellow color intensifies), it is the phenolic byproduct.

• Fix: Your solvent was wet.[1] Restart with anhydrous reagents.

Module 4: Visualization & Logic

Process Workflow & Mechanism

Caption: Figure 1. Reaction pathway showing the critical addition-elimination sequence and required inputs.

Troubleshooting Logic Tree

Caption: Figure 2. Decision tree for diagnosing yield loss based on TLC/HPLC analysis.

References

• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed. Wiley-Interscience.[1] (Mechanism of

  and Meisenheimer complexes).[1][8][9]

• Beletskaya, I. P., & Cheprakov, A. V. (2004). Copper in cross-coupling reactions: The post-Ullmann chemistry. Coordination Chemistry Reviews, 248(21-24), 2337-2364.[1] Link (Context on ether synthesis evolution).[1]

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link (Foundational review on activation by nitro groups).[1]

• PatSnap/Google Patents. Process for nitrating diphenyl ethers. EP0851852B1.[1] Link (Industrial conditions for similar nitro-diphenyl ether scaffolds).[1]

Sources

• 1. guidechem.com [guidechem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 2,4-Dinitro-1-phenoxy­benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 4,4-dinitrodiphenyl ethers synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN1266422A - Nitration process for diphenyl ethers - Google Patents [patents.google.com]
• 8. penandprosperity.vgcet.com [penandprosperity.vgcet.com]
• 9. The reaction of 1-chloro-2-nitrobenzene with aqueous potassium hydroxide .. [askfilo.com]

Minimizing side reactions during the nitration of phenoxy-toluene derivatives

Knowledge Base ID: KB-NIT-PT-2024 Status: Active Maintained By: Senior Application Science Team

Introduction: The "Help Desk" Philosophy

Welcome to the Technical Support Center. You are likely here because your nitration of phenoxy-toluene (tolyl phenyl ether) is yielding inseparable isomers, tarry oxidation byproducts, or runaway dinitration.

Nitrating diphenyl ether systems is deceptive. While the ether linkage (-O-) strongly activates the ring, the presence of a methyl group (toluene moiety) introduces two critical complications:

• Competing Directing Groups: The oxygen directs ortho/para, and the methyl directs ortho/para. In 3-phenoxytoluene or 4-phenoxytoluene, these effects can conflict or reinforce, leading to statistical mixtures.

• Benzylic Oxidation: The methyl group is a "soft target" for radical oxidation by nitric acid, leading to benzoic acid impurities and yield loss.

This guide moves beyond standard textbook answers to provide field-tested protocols for controlling these side reactions.

Module 1: Troubleshooting Tickets (FAQs)

Ticket #101: "I am seeing significant carboxylic acid formation (oxidation) instead of nitration."

Diagnosis: You are likely experiencing Benzylic Oxidation . In standard "Mixed Acid" conditions (

), the reaction environment is highly oxidizing. If the temperature rises above 0°C, or if nitrous acid ( ) accumulates, the reaction pathway bifurcates. Instead of the nitronium ion ( ) attacking the ring (EAS), a radical species abstracts a hydrogen from the methyl group.

The Fix:

• Switch Reagents: Abandon Mixed Acid. Switch to Menke Conditions (Copper(II) nitrate in Acetic Anhydride). This generates acetyl nitrate (

  ) in situ, which is a milder electrophile and less prone to radical oxidation.

• Scavenge Nitrous Acid: Add urea (0.5 mol%) to the reaction mixture. Urea decomposes nitrous acid, which often catalyzes the oxidation cycle.

• Temperature Cap: strictly maintain

  .

Ticket #102: "I cannot separate the ortho-nitro and para-nitro isomers."

Diagnosis: You are fighting Statistical Probability . The ether oxygen is a powerful activator. In 4-phenoxytoluene, the positions ortho to the oxygen are highly activated. However, the methyl group also activates positions ortho to itself.

The Fix:

• For Para-Selectivity (Steric Control): Use Claycop (Copper Nitrate supported on Montmorillonite K-10).[1] The bulky reagent and the pore structure of the clay impose steric constraints, heavily favoring the para position (relative to the ether linkage) and suppressing the crowded ortho positions.

• For Ortho-Selectivity (Chelation Control): Use standard Menke conditions. The copper ion can coordinate with the ether oxygen, directing the incoming acetyl nitrate to the ortho position via a cyclic transition state.

Ticket #103: "I am getting dinitration products even with 1 equivalent of HNO3."

Diagnosis: Ring Hopping . In diphenyl ether systems, nitrating one ring deactivates it. However, the second ring remains electron-rich and attached to the activating ether oxygen. If your mixing is poor, local excesses of nitrating agent will nitrate the second ring of an already-nitrated molecule before it finds a fresh un-nitrated molecule.

The Fix:

• Dilution: Increase solvent volume (DCM or Acetic Anhydride) to 10-15 volumes relative to substrate.

• Addition Rate: The nitrating agent must be the limiting reagent at every second. Add dropwise over 2-3 hours.

• Quench Immediately: Do not let the reaction "stir overnight." Monitor by HPLC and quench at 95% conversion.

Module 2: Visualizing the Reaction Logic

The following diagram illustrates the decision matrix for minimizing side reactions.

Caption: Decision tree for troubleshooting phenoxy-toluene nitration. Select path based on observed impurity profile.

Module 3: Standard Operating Procedures (SOPs)

SOP-A: The "Menke" Protocol (Anti-Oxidation / Ortho-Selective)

Best for: Protecting the methyl group and favoring ortho-substitution.

Reagents:

• Phenoxy-toluene derivative (1.0 eq)

• Copper(II) Nitrate trihydrate (

  ) (0.6 eq - Note: stoichiometry is based on nitrate ions)

• Acetic Anhydride (

  ) (Excess, acts as solvent/reagent)

Protocol:

• Preparation: Dissolve the phenoxy-toluene in Acetic Anhydride (5 mL per gram of substrate). Cool to 0°C in an ice/salt bath.

• Activation: In a separate flask, stir Copper(II) Nitrate in Acetic Anhydride at 0°C for 15 minutes. The solution will turn blue/green as Acetyl Nitrate forms.

  • Warning: Do not allow this mixture to exceed 20°C; Acetyl Nitrate is unstable.

• Addition: Add the Copper Nitrate solution to the substrate solution dropwise via a pressure-equalizing addition funnel over 45 minutes. Maintain internal temp < 5°C.

• Reaction: Stir at 0–10°C for 2 hours. Monitor by TLC/HPLC.

• Quench: Pour the mixture onto crushed ice/water (100 mL). Stir vigorously to hydrolyze excess anhydride.

• Workup: Extract with Dichloromethane (DCM). Wash organic layer with sat.

  (to remove acetic acid) and brine. Dry over .

SOP-B: The "Claycop" Protocol (Para-Selective)

Best for: Maximizing para-selectivity via steric hindrance.

Reagents:

• Claycop Reagent: Prepare by dissolving

  in acetone, adding Montmorillonite K-10 clay, and evaporating solvent. (Typical loading: 1 mmol nitrate/g clay).

• Solvent:

  or Hexane (Non-polar solvents enhance surface adsorption).

• Acetic Anhydride (1.0 eq, as catalyst).

Protocol:

• Setup: Suspend Claycop reagent (1.5 eq of nitrate) in Hexane/CCl4.

• Addition: Add phenoxy-toluene (1.0 eq) and Acetic Anhydride (1.0 eq).

• Reaction: Stir at room temperature. The reaction is heterogeneous.

• Filtration: Once conversion is complete (check HPLC), filter off the clay.

• Recovery: The filtrate contains the product. The clay can often be washed and reactivated, though fresh clay is recommended for high purity.

Module 4: Data & Comparison

Table 1: Comparison of Nitrating Agents for Phenoxy-Toluene

Method	Reagents	Major Side Reaction Risk	Regioselectivity	Notes
Mixed Acid		High (Benzylic Oxidation)	Statistical Mix	Avoid for methyl-substituted ethers. Too harsh.
Acetyl Nitrate		Medium (Explosion risk if heated)	Ortho-selective	Good for yield, but requires strict temp control.
Menke		Low	Ortho-selective	Safest method for protecting the methyl group.
Claycop	/ Clay	Low	Para-selective	Best for altering isomer ratio. Slower reaction.

References

• Menke Nitr

  • Source: Menke, J. B. (1925).[2] "Nitration with nitrates."[1][2][3][4][5][6][7][8][9][10] Recueil des Travaux Chimiques des Pays-Bas.

  • Relevance: Establishes the foundational protocol for using metal nitrates to avoid oxid

  • URL:[Link]

• Claycop Reagents for Regioselectivity

  • Source: Laszlo, P., & Cornelis, A. (1985). "Clay-supported copper(II)
  • Relevance: Defines the protocol for steric control to favor para-nitr

  • URL:[Link]

• Acetyl Nitr

  • Source: Schofield, K. (1980).
  • Relevance: Authoritative text on the kinetics and safety profiles of acetyl nitr

  • URL:[Link]

• Benzylic Oxid

  • Source: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry. Wiley-Interscience.
  • Relevance: Standard reference for the radical mechanism of benzylic oxid

  • URL:[Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. wuxibiology.com [wuxibiology.com]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. vpscience.org [vpscience.org]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Dynamics and the Regiochemistry of Nitration of Toluene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Menke nitration - Wikipedia [en.wikipedia.org]

Controlling regioselectivity in the preparation of 4-Methyl-1-nitro-2-phenoxybenzene

To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Regiocontrol in the Synthesis of 4-Methyl-1-nitro-2-phenoxybenzene

Executive Summary & Core Strategy

The synthesis of 4-Methyl-1-nitro-2-phenoxybenzene presents a classic regioselectivity paradox when approached via direct electrophilic aromatic substitution (nitration). The presence of the activating phenoxy group (-OPh) and the methyl group (-CH3) creates competing directing effects that typically favor the formation of the para-isomer (4-nitro), whereas the target molecule requires ortho-substitution relative to the ether linkage.

The Core Directive: To achieve high regiochemical fidelity, do not rely on direct nitration of the diphenyl ether. Instead, you must utilize a Nucleophilic Aromatic Substitution (SNAr) strategy. This approach "locks" the regiochemistry by using a pre-functionalized nitro-halo precursor, shifting the challenge from controlling selectivity to optimizing reactivity.

Critical Pathway Analysis

The following decision matrix illustrates why the SNAr route is the only robust method for this specific isomer.

Figure 1: Comparative analysis of synthetic routes. Route A (Red) leads to the incorrect isomer due to the strong para-directing effect of the phenoxy group. Route B (Blue) guarantees the correct structure.

Detailed Protocol: SNAr Strategy

This protocol is designed to maximize yield while preventing the most common side reaction: hydrolysis of the aryl halide to a phenol.

Reagents & Stoichiometry

Component	Role	Eq.	Notes
2-Fluoro-4-methyl-1-nitrobenzene	Substrate	1.0	The fluoro-derivative reacts 100x faster than the chloro-analog, allowing milder conditions.
Phenol	Nucleophile	1.1	Slight excess ensures complete consumption of the expensive nitro-substrate.
K₂CO₃ (Anhydrous)	Base	1.5	Must be finely ground and dry. Removes the phenolic proton.
DMF or DMSO	Solvent	N/A	Polar aprotic solvent is required to solvate the cation and leave the phenoxide "naked" and reactive.

Step-by-Step Methodology

• Preparation:

  • Charge a reaction vessel with Phenol (1.1 eq) and Anhydrous K₂CO₃ (1.5 eq) .

  • Add DMF (approx. 5-10 mL per gram of substrate).

  • Critical Step: Stir at room temperature for 15 minutes. This pre-activation forms the potassium phenoxide species before the electrophile is introduced.

• Addition:

  • Add 2-Fluoro-4-methyl-1-nitrobenzene (1.0 eq) in a single portion.

  • Note: If using the Chloro-analog, you may need to add a catalytic amount of KI or TBAI (tetrabutylammonium iodide) to accelerate the reaction.

• Reaction:

  • Heat the mixture to 80°C .

  • Monitor via TLC (Hexane/EtOAc 4:1). The starting material (Rf ~0.6) should disappear, replaced by the product (Rf ~0.4).

  • Time: Fluoro-substrate: 2-4 hours. Chloro-substrate: 12-18 hours (may require 100°C).

• Workup:

  • Cool to room temperature.[1][2]

  • Pour into ice-water (5x reaction volume). The product typically precipitates as a solid.

  • Filter and wash with water to remove residual DMF and salts.

  • Purification: Recrystallize from Ethanol/Water if necessary.

Troubleshooting Guide

Issue 1: Formation of a Yellow Solid Byproduct (Hydrolysis)

• Observation: You isolate a yellow solid that is soluble in aqueous NaOH. NMR shows an OH peak.[3]

• Diagnosis: You have synthesized 4-methyl-2-nitrophenol . This occurs when trace water in the solvent acts as a nucleophile, displacing the fluorine atom before the phenoxide can.

• Corrective Action:

  • Dry your DMF/DMSO over molecular sieves (4Å) for 24 hours prior to use.

  • Ensure K₂CO₃ is anhydrous (dry in an oven at 120°C if unsure).

  • Increase the concentration of Phenol slightly to outcompete water.

Issue 2: Incomplete Conversion (Stalled Reaction)

• Observation: Starting material remains even after 24 hours.

• Diagnosis: The leaving group (Cl) is too sluggish, or the base particle size is too large.

• Corrective Action:

  • Switch to the Fluoro-substrate: The C-F bond is stronger, but the high electronegativity of fluorine creates a stronger dipole, making the ring carbon significantly more electrophilic in SNAr mechanisms (Meisenheimer complex stabilization).

  • Catalysis: If you must use the Chloro-substrate, add 5 mol% 18-Crown-6 ether or TBAI . This increases the solubility of the phenoxide anion.

Issue 3: Regioselectivity "Drift"

• Observation: NMR suggests a mixture of isomers.

• Diagnosis: This is chemically impossible with the SNAr route described above unless the starting material was impure.

  • Check your Starting Material: Ensure you purchased 2-fluoro-4-methyl-1-nitrobenzene and not 3-fluoro-4-nitrotoluene (which would yield the wrong isomer).

  • Check for Ether Rearrangement: Under extremely high temperatures (>150°C) and strong acid, diphenyl ethers can rearrange (Smiles rearrangement), but this is unlikely under basic conditions at 80°C.

Frequently Asked Questions (FAQ)

Q: Can I use NaOH instead of K₂CO₃? A: It is not recommended. NaOH is hygroscopic and introduces water, promoting the hydrolysis side reaction (see Issue 1). K₂CO₃ or Cs₂CO₃ are milder and easier to keep anhydrous.

Q: Why can't I just nitrate 3-phenoxytoluene? It's cheaper. A: Nitration is governed by the strongest activator. The phenoxy group (-OPh) is a strong ortho/para director. However, the para position (relative to OPh) is sterically accessible and electronically favored. Direct nitration will yield >80% of the para-nitro isomer (4-nitro-3-phenoxytoluene), which is extremely difficult to separate from the target ortho-isomer. The yield loss in separation makes the "cheaper" starting material more expensive in the long run.

Q: I only have the Chloro-precursor (2-chloro-4-methyl-1-nitrobenzene). Can I make it work? A: Yes. Increase the temperature to 110°C and use DMSO instead of DMF (higher boiling point, better rate enhancement). Add 10 mol% CuI (Copper Iodide) as a catalyst if the reaction is still slow, effectively performing a hybrid SNAr/Ullmann coupling.

References

• Nucleophilic Aromatic Substitution (SNAr) Mechanisms: Topic: Reactivity of fluoro- vs chloro-nitrobenzenes. Source: BenchChem Application Notes. "4-Ethoxy-2-fluoro-1-nitrobenzene in Organic Synthesis."

• Nitration Regioselectivity

  • Topic: Analysis of ortho/para ratios in ether nitr
  • Source: University of Lisboa.

  • URL:[Link]

• Synthesis of Chlorinated Nitroaromatics

  • Topic: Preparation of the 2-chloro-4-methyl-1-nitrobenzene precursor.
  • Source: MDPI Crystals. "Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene."

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Handling Hygroscopic Nitro-Phenoxy Compounds

A Senior Application Scientist's Guide to Drying, Storage, and Troubleshooting

Welcome to the technical support center for nitro-phenoxy compounds. As a class of molecules, these compounds are invaluable in research and development but present unique handling challenges, primarily due to their hygroscopic nature and potential instability. This guide is designed to provide you, our fellow scientists and researchers, with practical, in-depth solutions to common problems encountered during the drying and storage of these sensitive materials. Our approach is rooted in explaining the fundamental principles behind each recommendation, empowering you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

This section addresses the foundational questions researchers often have about hygroscopic nitro-phenoxy compounds.

Q1: What makes nitro-phenoxy compounds prone to hygroscopicity?

Hygroscopicity, the tendency to absorb moisture from the air, is influenced by a molecule's ability to form hydrogen bonds with water. In nitro-phenoxy compounds, the nitro group (-NO₂) and the phenoxy oxygen are polar and can act as hydrogen bond acceptors. Furthermore, many of these compounds exist as amorphous solids, which have a disordered structure with more space for water molecules to penetrate compared to highly ordered crystalline forms.[1]

Q2: Why is it critical to keep these compounds meticulously dry?

Moisture can have a multitude of detrimental effects on nitro-phenoxy compounds:

• Chemical Degradation: Water can act as a reactant, leading to hydrolysis of sensitive functional groups. The presence of moisture can also accelerate decomposition, particularly in compounds that are already thermally sensitive.[2]

• Inaccurate Weighing: Absorbed water adds mass, making it impossible to accurately weigh the compound for reactions or analytical standards. This leads to errors in stoichiometry and concentration calculations.

• Altered Physical Properties: Moisture absorption can cause a solid to cake, clump, or even deliquesce (dissolve in the absorbed water), making handling and downstream processing difficult.[3]

• Compromised Analysis: The presence of water can interfere with analytical techniques like NMR (by obscuring labile proton signals) and IR spectroscopy.

Q3: How can I accurately determine the water content of my compound?

While several methods exist, Karl Fischer (KF) titration is the gold standard for water determination.[4] It is a highly specific and accurate method that chemically reacts with water, unlike "Loss on Drying" (LOD) which measures the loss of any volatile component upon heating.[4]

• Volumetric KF is suitable for water content from 0.1% to 100%.[5]

• Coulometric KF is preferred for trace amounts, from 0.001% to 1%.[5]

For insoluble or hygroscopic samples that are difficult to introduce into the titration vessel, a KF oven with a gas extraction technique can be employed.[5]

Q4: What are the primary safety concerns associated with nitro-phenoxy compounds?

The nitro group is an energetic functional group. Many nitro-aromatic compounds are thermally sensitive and can decompose exothermically, posing a fire or explosion hazard, especially under confinement or upon heating.[6] Their sensitivity can be exacerbated by impurities, including absorbed water or residual solvents. Always consult the Safety Data Sheet (SDS) and handle these compounds with appropriate personal protective equipment (PPE) in a well-ventilated area, away from ignition sources.[7]

Troubleshooting Guide: Drying Operations

This guide provides solutions to specific issues you may encounter while drying your compounds.

Issue 1: My compound fails to dry completely in a standard desiccator.

• Probable Cause 1: Ineffective or Saturated Desiccant. The desiccant (e.g., silica gel, CaSO₄) has absorbed its maximum capacity of water and can no longer maintain a low-humidity environment. Color-indicating silica gel is useful for visually assessing saturation.

• Solution: Replace or regenerate the desiccant. For silica gel, this can be done by heating it in an oven according to the manufacturer's instructions. For a more potent drying environment, consider using a stronger desiccant like phosphorus pentoxide (P₂O₅) or activated 3Å molecular sieves, though P₂O₅ is a hazardous material and requires careful handling.

• Probable Cause 2: Insufficient Drying Time or Surface Area. The sample may be too deep in its container, preventing efficient moisture removal from the bulk of the material.

• Solution: Spread the compound in a thin layer on a watch glass or petri dish to maximize the surface area exposed to the dry atmosphere. Allow for a longer drying period, potentially several days.

• Probable Cause 3: Compound Forms a Stable Hydrate. The water molecules are tightly bound within the compound's crystal lattice.

• Solution: A standard desiccator may be insufficient. Switching to vacuum drying, often with gentle heating, is necessary to provide enough energy to break the hydrate structure.

Issue 2: My compound changes color or shows degradation in the vacuum oven.

• Probable Cause: Thermal Decomposition. Nitro-phenoxy compounds can be heat-sensitive. The temperature in the vacuum oven, even if below the melting point, may be high enough to initiate decomposition over time.[1]

• Solution 1: Reduce Temperature, Increase Vacuum. Lower the oven temperature significantly. To compensate, use a high-performance vacuum pump to achieve a lower pressure. This decreases the boiling point of water, allowing it to be removed at a lower temperature.

• Solution 2: Use an Alternative Method. For extremely heat-sensitive compounds, avoid heating altogether.

  • High-Vacuum Desiccator: Dry the sample under a high vacuum at room temperature over a strong desiccant like P₂O₅.

  • Freeze-Drying (Lyophilization): If the compound is soluble in a suitable solvent (like water or dioxane) and stable in solution, freeze-drying can remove water via sublimation, completely avoiding high temperatures.[8]

Issue 3: The compound's weight is unstable and increases rapidly during weighing.

• Probable Cause: Rapid Moisture Re-absorption. The compound is highly hygroscopic, and the moment it is removed from its dry environment, it begins absorbing atmospheric moisture.

• Solution 1: Use a Controlled Weighing Environment. The ideal solution is to handle and weigh the compound inside a glove box with a low-humidity inert atmosphere (e.g., nitrogen or argon).

• Solution 2: Improve Weighing Technique. If a glove box is unavailable, work quickly. Use a weighing bottle with a tight-fitting cap. Tare the capped bottle, add the compound inside a fume hood or dry environment, cap it immediately, and then weigh it. The mass of the compound is determined by difference. This minimizes exposure to ambient air.

Troubleshooting Guide: Storage and Stability

Proper storage is crucial for maintaining the integrity of your compound over time.

Issue 1: My stored compound has clumped, caked, or turned into a liquid.

• Probable Cause: Moisture Ingress. The container seal is not airtight, allowing ambient moisture to enter over time. This is a common issue with standard screw-cap vials, especially after repeated openings.[3]

• Solution 1: Improve Primary Container Seal. Use high-quality vials with PTFE-lined caps for a superior seal. For highly sensitive materials, consider flame-sealing the compound in glass ampoules under an inert atmosphere. Wrapping the cap-vial interface with Parafilm can provide a temporary, additional barrier.[9]

• Solution 2: Use Secondary Containment. Store the primary container inside a larger, sealed container that also contains a desiccant (a desiccator is ideal).[9] This creates a dry micro-environment.

• Solution 3: Aliquot the Sample. Upon receiving or after drying a large batch, divide it into smaller, single-use aliquots. This prevents the need to repeatedly open the main stock container, which introduces fresh moisture with each use.

Issue 2: Analytical data (e.g., HPLC, NMR) shows new peaks or changes over time.

• Probable Cause 1: Chemical Degradation. This can be caused by moisture (hydrolysis), exposure to light (photodegradation), or elevated storage temperatures. Phenolic compounds, in particular, can be sensitive to oxidation and light.[10]

• Solution: Implement a multi-faceted storage strategy.

  • Inert Atmosphere: Purge the container with dry nitrogen or argon before sealing to remove both moisture and oxygen.

  • Light Protection: Store the compound in amber glass vials or in a dark location (e.g., inside a cabinet or box).[7]

  • Temperature Control: Store at a reduced temperature as recommended by the manufacturer. For many sensitive organic compounds, storage at 4°C (refrigerated) or -20°C (frozen) is standard practice to slow degradation kinetics.[11]

• Probable Cause 2: Incompatibility with Storage Container. While rare with glass, some compounds may interact with plastic containers or cap liners.

• Solution: Always use high-quality borosilicate glass containers with inert (PTFE) liners unless a specific compatibility issue is known.

Data & Protocols

Table 1: Comparison of Common Desiccants for Static Drying

Desiccant	Efficiency (Residual H₂O)	Capacity	Regeneration	Notes
Silica Gel (Indicating)	Low (~1.5 mg/L)	Moderate	Easy (Oven heating)	Good for general purpose drying; indicator provides visual cue for saturation.
Calcium Sulfate (Drierite®)	Moderate (~0.005 mg/L)	Low	Easy (Oven heating)	Fast-acting but has a low capacity.
3Å Molecular Sieves	High (<0.001 mg/L)	High	Difficult (High temp vacuum oven)	Excellent for achieving very low humidity; selectively adsorbs water.[12]
Phosphorus Pentoxide (P₂O₅)	Very High (~1x10⁻⁵ mg/L)	High	Not Recommended	Extremely efficient but corrosive and hazardous; forms phosphoric acid upon contact with water. Use with extreme caution.

Data compiled from various chemical handbooks and supplier technical data.

Experimental Protocols

Protocol 1: Drying a Heat-Sensitive Nitro-Phenoxy Compound

• Preparation: Place a clean, dry watch glass in a vacuum desiccator. Add a fresh, potent desiccant (e.g., P₂O₅ or freshly activated 3Å molecular sieves) to the bottom chamber of the desiccator.

• Sample Loading: Spread a thin layer of the hygroscopic compound onto the watch glass.

• Evacuation: Close the desiccator lid, ensuring a good seal with vacuum grease. Slowly and carefully apply a high vacuum using a two-stage rotary vane pump protected by a cold trap.

• Drying: Allow the compound to dry under static high vacuum at room temperature for 24-72 hours. The time required will depend on the amount of water to be removed.

• Completion: To release the vacuum, slowly bleed in a dry inert gas like nitrogen or argon. Do not use ambient air.

• Transfer: Immediately transfer the dried compound into a pre-prepared, tared storage vial inside a glove box or a glove bag to prevent moisture re-uptake.

Protocol 2: Preparing for Long-Term Storage

• Aliquoting: Inside a low-humidity glove box, weigh the desired amounts of the dried compound into clean, dry, tared amber glass vials.

• Inerting: Leave the vials uncapped inside the glove box antechamber. Evacuate and backfill the antechamber with dry argon or nitrogen three times to remove all residual air from the vials.

• Sealing: Working inside the inert atmosphere, securely tighten the PTFE-lined caps onto the vials.

• Labeling & Parafilming: Remove the vials from the glove box. Label them clearly with the compound name, date, and storage conditions. For extra protection, wrap the cap-body interface with Parafilm.

• Storage: Place the sealed vials in a designated, temperature-controlled storage location (e.g., a -20°C freezer), away from light and incompatible chemicals.[11][13]

Visualized Workflows

Diagram 1: Decision Workflow for Selecting a Drying Method```dot

Caption: Step-by-step process for secure, long-term storage.

References

• Tereshchenko, A. G. (n.d.). Hygroscopic Gravimetric Quantitative Chemical Analysis. OMICS International. Retrieved from [Link]

• Mettler Toledo. (n.d.). Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. Retrieved from [Link]

• Chan, S. Y., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 1957. Retrieved from [Link]

• Tereshchenko, A. G., & Tereshchenko, O. G. (2015). Hygroscopic gravimetric quantitative chemical analysis. Review. ResearchGate. Retrieved from [Link]

• Upperton Pharma Solutions. (n.d.). API and OSD Processing Considerations when Spray Drying. Retrieved from [Link]

• Qualicaps. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. European Pharmaceutical Manufacturer. Retrieved from [Link]

• Asaclean. (2018). 5 Tips to Help Process Dry Hygroscopic Resins. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 3.2: Drying Agents. Retrieved from [Link]

• Chan, S. Y., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. ResearchGate. Retrieved from [Link]

• University of Colorado Boulder, Organic Chemistry. (n.d.). Drying Organic Solutions. Retrieved from [Link]

• ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]

• PLE at Lund University. (2020). Hygroscopic materials and drying. YouTube. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. Retrieved from [Link]

• PerMix. (n.d.). Mixing & Drying Hygroscopic Materials. Retrieved from [Link]

• Google Patents. (n.d.). US3972128A - Process for drying hygroscopic materials.

• University of Louisville. (n.d.). Chemical Segregation and Storage Guide. Retrieved from [Link]

• De La Salle University. (n.d.). Effects of Different Drying Methods on Extractable Phenolic Compounds from Turkey Berry (Solanum torvum) Leaves. Animo Repository. Retrieved from [Link]

• Cleanroom Technology. (2024). How the drying process differs between fine and heavy chemicals. Retrieved from [Link]

• Cleveland State University. (2018). Practices for Proper Chemical Storage. Retrieved from [Link]

• ResearchGate. (2023). Hygroscopic material packing. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Storage And Handling Of Industrial Nitrocellulose. Retrieved from [Link]

• WIETA. (n.d.). Guidelines for handling, storage and disposal of agrochemicals in the South African wine industry. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Guidelines for Explosive and Potentially Explosive Chemicals Safe Storage and Handling. Retrieved from [Link]

• Brewer International. (n.d.). Prevent Hazards Before They Happen: Storage Tips for Pesticides and Adjuvants. Retrieved from [Link]

• Jeszka-Skowron, M., et al. (2021). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. Molecules, 26(16), 4991. Retrieved from [Link]

• Mader, P. (2006). View of Chemical Stability, Compatibility and Shelf Life of Explosives. CHIMIA, 60(7), 403. Retrieved from [Link]

• de Oliveira, G. G., et al. (2015). pH effect on stability and kinetics degradation of nitazoxanide in solution. ResearchGate. Retrieved from [Link]

• Psathaki, M., et al. (2001). Stability of pesticides stored on polymeric solid-phase extraction cartridges. Journal of Chromatography A, 938(1-2), 49-56. Retrieved from [Link]

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Reference Data & Comparative Studies

Technical Guide: 1H and 13C NMR Spectral Analysis of 4-Methyl-1-nitro-2-phenoxybenzene

Executive Summary & Application Context

4-Methyl-1-nitro-2-phenoxybenzene is a functionalized diaryl ether, often synthesized via Nucleophilic Aromatic Substitution (

) of 2-halo-4-methyl-1-nitrobenzene with phenol. It serves as a critical intermediate in the synthesis of agrochemicals (specifically herbicides related to nitrofen) and certain non-steroidal anti-inflammatory drug (NSAID) pharmacophores.

This guide provides a structural elucidation framework, comparing the target product against its halogenated precursor. The primary analytical challenge lies in distinguishing the complex aromatic region where the phenoxy ring signals overlap with the central nitro-benzene ring protons.

Experimental Protocol

To ensure reproducibility and spectral resolution, the following protocol is recommended. This workflow minimizes solvent effects that can obscure the critical hyperfine coupling of the aromatic protons.

Sample Preparation

• Solvent: Chloroform-d (

  , 99.8% D) is preferred over DMSO- for this compound. The polarity of DMSO can cause peak broadening of the nitro-adjacent protons due to solvent-solute complexation.

• Concentration: 10–15 mg of sample in 0.6 mL solvent.

• Internal Standard: Tetramethylsilane (TMS, 0.03% v/v).

• Temperature: 298 K (25°C).

Acquisition Parameters

Parameter	1H NMR Setting	13C NMR Setting
Frequency	400 MHz or higher	100 MHz or higher
Pulse Angle	30°	30°
Relaxation Delay (D1)	1.0 s	2.0 s (ensure quaternary C relaxation)
Scans (NS)	16	512–1024
Spectral Width	-2 to 14 ppm	-10 to 220 ppm

Structural Elucidation & Assignment Logic

1H NMR Analysis

The structure consists of two distinct aromatic systems:[1]

• Ring A (Central): 1,2,4-trisubstituted benzene (Nitro, Phenoxy, Methyl).

• Ring B (Phenoxy): Monosubstituted benzene.

Predicted Chemical Shifts & Multiplicity

Position	Proton	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment Logic
Ring A	H-6	7.90 – 8.05	Doublet (d)		Deshielded: Ortho to electron-withdrawing .
Ring A	H-5	6.95 – 7.05	Doublet of Doublets (dd)		Shielded: Para to phenoxy ether.
Ring A	H-3	6.80 – 6.90	Singlet/Doublet (d)		Highly Shielded: Ortho to phenoxy ether; Meta to .
Ring B	Ph-H	7.10 – 7.45	Multiplet (m)	N/A	Standard monosubstituted benzene pattern.
Methyl	-CH3	2.35 – 2.40	Singlet (s)	N/A	Benzylic methyl attached to aromatic ring.

Expert Insight: The key diagnostic is H-6 . Due to the strong anisotropic deshielding of the nitro group at position 1, H-6 (ortho) shifts significantly downfield (~8.0 ppm), separating it from the "clutter" of the phenoxy protons (7.1–7.4 ppm). Conversely, H-3 is shielded by the electron-donating resonance of the phenoxy oxygen, often appearing upfield of the standard benzene window.

13C NMR Analysis

The Carbon-13 spectrum is definitive for confirming the formation of the ether linkage (C-O-C) and the loss of the Carbon-Halogen bond from the precursor.

Carbon Type	Shift ( , ppm)	Signal Characteristics
C=O / C-NO2 (C1)	140.0 – 142.0	Weak intensity (quaternary).
C-O (Ether, C2)	150.0 – 152.0	Diagnostic: Significant downfield shift due to oxygen attachment.
C-O (Phenoxy, C1')	155.0 – 156.0	Quaternary, ipso to oxygen on Ring B.
Ar-CH (Ring)	118.0 – 130.0	Multiple signals for methine carbons.
Methyl (-CH3)	21.5 – 22.0	High field aliphatic signal.

Comparative Analysis: Product vs. Precursor

This section compares the target product with its most common synthetic precursor: 2-Chloro-4-methyl-1-nitrobenzene . This comparison is vital for monitoring reaction completion.

Spectral Differences Table

Feature	Precursor (2-Cl-4-Me-1-NO2)	Product (2-OPh-4-Me-1-NO2)	Analysis Note
1H: H-3 Shift	7.35 ppm (approx)	6.85 ppm	The replacement of Cl with OPh causes an upfield shift (shielding) of ~0.5 ppm on the adjacent proton.
1H: Integration	3 Ar-H + 3 Me-H	8 Ar-H + 3 Me-H	The appearance of 5 new aromatic protons (multiplet) confirms the addition of the phenoxy ring.
13C: C-2 Shift	~128 ppm (C-Cl)	~151 ppm (C-O)	Primary Confirmation: The C-2 carbon shifts downfield by >20 ppm upon ether formation.

Visualizing the Analysis Logic

The following diagram illustrates the decision tree for confirming the structure based on the data above.

Caption: Logical workflow for distinguishing the target ether from its chlorinated precursor using 1H NMR integration and chemical shift markers.

Synthesis & Mechanism Overview

Understanding the chemical origin of the compound aids in identifying potential impurities (e.g., unreacted phenol).

Caption: SNAr synthesis pathway. The reaction is driven by the electron-withdrawing nitro group activating the ortho-carbon for nucleophilic attack.

References

• SDBS (Spectral Database for Organic Compounds). "1H NMR and 13C NMR prediction models for substituted benzenes." National Institute of Advanced Industrial Science and Technology (AIST), Japan.[Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Standard reference for substituent additivity rules).

• PubChem. "4-Methyl-1-nitro-2-phenoxybenzene Compound Summary." National Library of Medicine.[Link]

• Reich, H. J. "WinPLT NMR Chemical Shift Prediction." University of Wisconsin-Madison.[Link]

Sources

• 1. quora.com [quora.com]
• 2. spectrabase.com [spectrabase.com]

A Comparative Guide to the Validation of Analytical Standards for 4-Methyl-1-nitro-2-phenoxybenzene

This guide provides a comprehensive framework for the validation of analytical standards for 4-Methyl-1-nitro-2-phenoxybenzene. It is designed for researchers, scientists, and drug development professionals who require robust and reliable analytical methods. The principles and protocols outlined herein are grounded in the internationally recognized ICH Q2(R1) guidelines, ensuring that the validation process is suitable for its intended purpose and meets stringent regulatory expectations.[1][2][3]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1] This guide will compare a candidate analytical standard against a Certified Reference Material (CRM), establishing its performance characteristics through a series of rigorous experimental evaluations.

The Foundation: Selecting a Certified Reference Material (CRM)

The entire validation process hinges on the quality of the benchmark. A CRM is a standard of the highest purity and is accompanied by a certificate of analysis that provides traceability and uncertainty values. For 4-Methyl-1-nitro-2-phenoxybenzene, sourcing a CRM from a reputable supplier such as LGC Standards or MilliporeSigma (Sigma-Aldrich) is the critical first step. These organizations provide meticulously characterized products essential for ensuring the accuracy and reliability of analytical measurements.[4][5]

Causality: Using a well-characterized CRM as the primary comparator ensures that the accuracy of the candidate standard is evaluated against a traceable and authoritative source. This is a fundamental principle of metrology in analytical science.

The Validation Workflow: A Head-to-Head Comparison

The validation process involves a systematic evaluation of several key performance characteristics.[6] This guide will detail the experimental protocols for comparing the candidate standard to the CRM.

Caption: Overall workflow for the validation of an analytical standard.

Experimental Protocols & Data Comparison

A common analytical technique for this type of molecule is High-Performance Liquid Chromatography (HPLC) with UV detection. The following protocols are based on this technique.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components.[7][8]

Experimental Protocol:

• Blank Analysis: Analyze a diluent blank to ensure no interfering peaks are present at the retention time of 4-Methyl-1-nitro-2-phenoxybenzene.

• Forced Degradation: Subject a solution of the CRM to stress conditions (e.g., acid, base, oxidation, heat, light) to generate degradation products.

• Analysis of Stressed Sample: Analyze the stressed sample to ensure that the peak for 4-Methyl-1-nitro-2-phenoxybenzene is well-resolved from any degradation peaks.

• Candidate Standard Analysis: Repeat the analysis with the candidate standard to confirm the absence of interfering peaks.

Acceptance Criteria: The method is specific if the analyte peak is free from any co-eluting peaks from the blank, excipients, or degradation products.

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response. The range is the interval over which this relationship holds true.[9]

Caption: Conceptual representation of a linearity plot.

Experimental Protocol:

• Prepare a stock solution of both the CRM and the candidate standard.

• From each stock solution, prepare a series of at least five concentrations spanning the expected working range (e.g., 80% to 120% of the target concentration for an assay).[1][9]

• Inject each concentration in triplicate.

• Plot the average peak area against the concentration for both the CRM and the candidate standard.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Comparative Data Summary (Hypothetical):

Parameter	Certified Reference Material (CRM)	Candidate Standard	Acceptance Criteria
Linearity (r²)	0.9998	0.9995	≥ 0.999[9]
Range	50 - 150 µg/mL	50 - 150 µg/mL	Covers intended use
Slope	45.3	44.9	Slopes should be comparable
Y-Intercept	1.2	1.5	Close to zero

Accuracy

Accuracy is the closeness of the test results to the true value. It is often determined by recovery studies.

Experimental Protocol:

• Prepare a sample matrix (placebo) and spike it with known amounts of the CRM at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[1]

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

• Repeat the experiment using the candidate standard to spike the placebo.

Comparative Data Summary (Hypothetical):

Concentration Level	CRM Mean Recovery (%)	Candidate Standard Mean Recovery (%)	Acceptance Criteria
80%	99.5	99.2	98.0 - 102.0%
100%	100.2	100.5	98.0 - 102.0%
120%	100.8	101.1	98.0 - 102.0%

Precision

Precision expresses the closeness of agreement between a series of measurements from the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[10]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of the candidate standard at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the Relative Standard Deviation (RSD).

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, or on a different instrument.

  • Calculate the RSD for this set of data and compare it to the initial set.

Comparative Data Summary (Hypothetical):

Precision Level	Candidate Standard (%RSD)	Acceptance Criteria
Repeatability	0.8%	≤ 2.0%
Intermediate Precision	1.2%	≤ 2.0%

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. The LOD is the lowest amount of analyte that can be detected but not necessarily quantified.

Experimental Protocol: These are typically determined based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Comparative Data Summary (Hypothetical):

Parameter	CRM	Candidate Standard	Acceptance Criteria
LOD (µg/mL)	0.5	0.6	Sufficient for intended purpose
LOQ (µg/mL)	1.5	1.8	Sufficient for intended purpose

Robustness

Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters.[1]

Experimental Protocol:

• Introduce small, deliberate changes to the HPLC method parameters (e.g., ±10% change in mobile phase organic content, ±2°C change in column temperature, ±0.1 unit change in mobile phase pH).

• Analyze a standard solution with each of the modified conditions.

• Evaluate the impact on system suitability parameters (e.g., peak asymmetry, theoretical plates) and the assay result.

Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the assay results should not be significantly affected by the changes.

Conclusion and Interpretation

The validation of an analytical standard for 4-Methyl-1-nitro-2-phenoxybenzene is a rigorous process that establishes the reliability and suitability of the standard for its intended use. By comparing a candidate standard against a CRM across a range of performance characteristics, a high degree of confidence in the analytical data can be achieved.

The hypothetical data presented in this guide illustrates a successful validation where the candidate standard meets all predefined acceptance criteria, demonstrating performance comparable to the CRM. This systematic approach, grounded in the principles of ICH Q2(R1), ensures the integrity of the analytical results and supports robust drug development and quality control processes.[1][9]

References

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency URL: [Link]

• Title: General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS Source: United States Pharmacopeia URL: [Link]

• Title: Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained Source: PharmTech URL: [Link]

• Title: ICH Q2(R2) Guide: Analytical Method Validation Explained Source: IntuitionLabs.ai URL: [Link]

• Title: Analytical Method Validation: A Comprehensive Review of Current Practices Source: ResearchGate URL: [Link]

• Title: Validation Of Analytical Methods For Pharmaceutical Analysis Source: LinkedIn URL: [Link]

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• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. fda.gov [fda.gov]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. LGC | Chemistry World [chemistryworld.com]
• 6. wjarr.com [wjarr.com]
• 7. Analytical Method Validation (AMV) in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]
• 8. drugfuture.com [drugfuture.com]
• 9. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained – Pharma Validation [pharmavalidation.in]
• 10. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to GC-MS Retention Times and Identification of 4-Methyl-1-nitro-2-phenoxybenzene Impurities

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of drug safety and efficacy. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the identification and analysis of potential impurities in 4-Methyl-1-nitro-2-phenoxybenzene, a key intermediate in various synthetic pathways. We will explore the causality behind experimental choices, present a self-validating protocol, and compare GC-MS with alternative analytical techniques, all grounded in authoritative scientific principles.

The Criticality of Impurity Profiling for 4-Methyl-1-nitro-2-phenoxybenzene

4-Methyl-1-nitro-2-phenoxybenzene belongs to the class of nitroaromatic compounds, which are often used as building blocks in the synthesis of pharmaceuticals. Impurities can arise from starting materials, by-products of the synthesis, or degradation of the final product. According to the International Council for Harmonisation (ICH) guidelines Q3A(R2) and Q3B(R2), it is mandatory to identify and characterize impurities in new drug substances and products.[1] The presence of even trace amounts of impurities can affect the stability, bioavailability, and safety of the final drug product. Therefore, a robust and reliable analytical method for impurity profiling is not just a quality control measure but a regulatory necessity.

Predicting Potential Impurities in 4-Methyl-1-nitro-2-phenoxybenzene

Likely Synthetic Precursors and Potential Impurities:

Based on these established reactions, we can anticipate the following potential impurities:

• Starting Materials:

  • 2-Chloro-4-methyl-1-nitrobenzene or 2-Bromo-4-methyl-1-nitrobenzene

  • Phenol

  • Isomers of the starting materials (e.g., 4-chloro-2-methyl-1-nitrobenzene)

• By-products:

  • Isomers of the final product (e.g., 2-Methyl-4-nitro-1-phenoxybenzene)

  • Di-substituted products (e.g., bis(4-methyl-1-nitrophenyl) ether)

  • Products from side reactions (e.g., hydroxylation of the aromatic rings)

• Degradation Products:

  • Hydrolysis products (e.g., 4-methyl-2-nitrophenol)

GC-MS: The Gold Standard for Volatile and Semi-Volatile Impurity Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[2] It is particularly well-suited for the analysis of volatile and semi-volatile compounds like 4-Methyl-1-nitro-2-phenoxybenzene and its likely impurities.

Why GC-MS is the Preferred Method

The primary reason for selecting GC-MS lies in its ability to provide two independent pieces of information for compound identification: retention time and mass spectrum .

• Retention Time (RT): The time it takes for a compound to travel through the GC column. Under a specific set of chromatographic conditions, the retention time is a characteristic property of a compound.

• Mass Spectrum: A fragmentation pattern of a molecule that serves as a "molecular fingerprint." This allows for the unambiguous identification of a compound, even if it co-elutes with another substance.

This dual-identification capability makes GC-MS a highly reliable and definitive technique for impurity analysis, which is why it is often considered a regulatory benchmark.[2]

GC-MS Method Development for 4-Methyl-1-nitro-2-phenoxybenzene

A robust GC-MS method requires careful selection of the column and optimization of the analytical conditions.

Column Selection:

For the separation of aromatic and nitro-containing compounds, a mid-polarity column is often the best choice. A 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms) provides a good balance of selectivity for these types of analytes.

Proposed GC-MS Parameters:

Parameter	Value	Rationale
Column	30 m x 0.25 mm ID, 0.25 µm film thickness 5% Phenyl-methylpolysiloxane	Standard column for a wide range of semi-volatile organic compounds, providing good resolution and peak shape.
Injector Temp.	280 °C	Ensures complete volatilization of the analytes without thermal degradation.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	100 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 10 min	A temperature ramp allows for the separation of compounds with a range of boiling points.
MS Transfer Line	280 °C	Prevents condensation of the analytes before entering the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Scan Range	40-450 amu	Covers the expected mass range of the target compound and its impurities.

Hypothetical Retention Times and Mass Spectral Data

Table 1: Estimated GC-MS Data for 4-Methyl-1-nitro-2-phenoxybenzene and Potential Impurities

Compound	Predicted Elution Order	Key Mass Fragments (m/z)
Phenol	1	94, 66, 65
2-Chloro-4-methyl-1-nitrobenzene	2	171, 141, 125, 99
4-Methyl-1-nitro-2-phenoxybenzene	3	229, 183, 153, 139, 93, 77
2-Methyl-4-nitro-1-phenoxybenzene	4	229, 183, 153, 139, 93, 77
bis(4-methyl-1-nitrophenyl) ether	5	274, 137, 91

Note: The elution order is an estimation based on boiling points and polarity. The mass fragments are predicted based on common fragmentation patterns of nitroaromatic and diaryl ether compounds.

Experimental Protocol: GC-MS Analysis

This protocol provides a step-by-step methodology for the analysis of 4-Methyl-1-nitro-2-phenoxybenzene and its impurities.

1. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 4-Methyl-1-nitro-2-phenoxybenzene reference standard and dissolve in 10 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Solution: Accurately weigh approximately 10 mg of the 4-Methyl-1-nitro-2-phenoxybenzene sample and dissolve in 10 mL of the same solvent used for the standards.

2. GC-MS System Setup and Analysis:

• Set up the GC-MS system according to the parameters outlined in the "Proposed GC-MS Parameters" table.

• Inject 1 µL of each standard and sample solution.

• Acquire the data in full scan mode.

3. Data Analysis:

• Identification: Identify the main peak of 4-Methyl-1-nitro-2-phenoxybenzene in the sample chromatogram by comparing its retention time and mass spectrum with the reference standard.

• Impurity Identification: For any other peaks observed in the sample chromatogram, compare their mass spectra with a commercial library (e.g., NIST, Wiley) and with the predicted impurities.

• Quantification: Create a calibration curve by plotting the peak area of the 4-Methyl-1-nitro-2-phenoxybenzene standard against its concentration. Use this curve to determine the concentration of the main compound in the sample. For impurities, if reference standards are not available, their concentration can be estimated using the 100% area normalization method, assuming a response factor of 1.

Visualization of the GC-MS Workflow

Caption: Workflow for GC-MS analysis of impurities.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other techniques can also be employed for impurity profiling. The choice of method often depends on the specific properties of the analytes and the goals of the analysis.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is another widely used technique in the pharmaceutical industry.[2]

Table 2: Comparison of GC-MS and HPLC for Impurity Analysis

Feature	GC-MS	HPLC-UV/DAD
Principle	Separation based on volatility and boiling point.	Separation based on polarity and partitioning between mobile and stationary phases.
Applicability	Volatile and semi-volatile, thermally stable compounds.	Wide range of compounds, including non-volatile and thermally labile ones.
Sensitivity	High, especially with selected ion monitoring (SIM).	Good, but generally lower than GC-MS for volatile compounds.
Identification	Definitive identification through mass spectral library matching.	Tentative identification based on retention time; requires a reference standard for confirmation. Diode-array detection (DAD) provides UV-Vis spectra for peak purity assessment.
Sample Prep	May require derivatization for polar compounds.	Generally simpler for many solid samples.
Advantages	High resolution, definitive identification.	Broad applicability, suitable for thermolabile compounds.
Disadvantages	Not suitable for non-volatile or thermally unstable compounds.	Lower resolution than capillary GC, less definitive identification without a mass spectrometer detector (LC-MS).

For 4-Methyl-1-nitro-2-phenoxybenzene, HPLC could be a viable alternative, especially if some of the potential impurities are non-volatile or thermally sensitive. A reversed-phase HPLC method with a C18 column and a mobile phase of acetonitrile and water would be a good starting point for method development.

Trustworthiness and Self-Validating Systems

A described analytical protocol is only trustworthy if it is validated. According to ICH Q2(R1) guidelines, validation of an analytical procedure includes demonstrating its specificity, linearity, accuracy, precision, and robustness.

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. In GC-MS, this is achieved by the combination of retention time and unique mass spectrum.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is demonstrated by a linear calibration curve.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

By following a systematic validation process, the GC-MS method becomes a self-validating system, ensuring the reliability of the generated data.

Conclusion: A Strategic Approach to Impurity Identification

The identification and quantification of impurities in pharmaceutical intermediates like 4-Methyl-1-nitro-2-phenoxybenzene are critical for ensuring drug quality and safety. GC-MS stands out as a superior technique for this purpose due to its high resolution and definitive identification capabilities. While alternative methods like HPLC have their merits, the wealth of information provided by the mass spectrum in GC-MS is invaluable for identifying unknown impurities.

This guide has provided a comprehensive framework for developing and validating a GC-MS method for the analysis of 4-Methyl-1-nitro-2-phenoxybenzene and its potential impurities. By understanding the synthetic process, carefully selecting analytical parameters, and adhering to regulatory guidelines for validation, researchers can confidently ensure the purity of their compounds and contribute to the development of safe and effective medicines.

References

• Comparison Between GC and HPLC for Pharmaceutical Analysis. (2025, September 8). Drawell. [Link]

• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. (2025, June 25). [Link]

• ICH Q3E Guideline: Impurities Assessment and Control. (2025, April 22). AMSbiopharma. [Link]

• ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. [Link]

• Impurities in new drug substances Q3A (R2). (2006, October 25). ICH. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. synchem.de [synchem.de]

UV-Vis Spectroscopy Characterization Guide: 4-Methyl-1-nitro-2-phenoxybenzene

This guide provides an in-depth technical characterization of 4-Methyl-1-nitro-2-phenoxybenzene (CAS: 60287-60-7), a critical intermediate in the synthesis of diphenyl ether herbicides (e.g., Aclonifen) and other agrochemicals.

The following analysis synthesizes theoretical chromophore principles with comparative spectral data to establish a robust characterization standard.

Executive Summary

4-Methyl-1-nitro-2-phenoxybenzene represents a specific class of "push-pull" chromophores where an electron-withdrawing nitro group is electronically opposed by two electron-donating groups: a phenoxy ring (ortho) and a methyl group (para).

Characterizing this molecule requires understanding the "Ortho-Effect." The bulky phenoxy group at the ortho position creates steric hindrance that forces the nitro group out of planarity with the benzene ring. This steric inhibition of resonance significantly alters the UV-Vis profile compared to planar nitro-aromatics, serving as a key quality attribute (CQA) for distinguishing this product from its planar isomers or precursors.

Structural & Electronic Analysis

To accurately interpret the UV-Vis spectrum, one must map the electronic transitions to the molecular structure.

The Chromophore System

• Acceptor (A): Nitro group (

  ) at position 1.

• Donor 1 (D1): Phenoxy group (

  ) at position 2 (Strong -donor).

• Donor 2 (D2): Methyl group (

  ) at position 4 (Weak -donor via hyperconjugation).

Electronic Transitions

• Transition (Band II): The primary absorbance band, typically found between 290–310 nm . This arises from the conjugation across the diphenyl ether system.
• Transition (Band I): A weaker, forbidden transition involving the lone pair on the nitro oxygen, typically appearing as a shoulder or low-intensity peak around 330–350 nm .

Diagram: Electronic "Push-Pull" & Steric Twist

The following diagram illustrates the structural forces dictating the spectral profile.

Caption: Interplay of electronic effects. The steric twist (red dashed line) reduces conjugation intensity, while the phenoxy/methyl donors modulate the wavelength.

Comparative Performance Analysis

This section objectively compares the target compound against its structural parents and precursors to validate identity.

Table 1: Comparative Spectral Data (Methanol)

Compound	Structure	(nm)	(L/mol[1][2][3]·cm)	Spectral Feature
4-Nitrotoluene	Precursor Analog	~265–270	~10,000	Baseline: Lacks the phenoxy auxochrome. Shows typical nitro-benzene absorption.
2-Nitrodiphenyl ether	Parent Scaffold	~290–295	~6,500	Effect of Phenoxy: Significant Red Shift (+25 nm) due to oxygen lone pair conjugation.
4-Methyl-1-nitro-2-phenoxybenzene	TARGET	~300–310	~7,500	Effect of Methyl: Slight Red Shift (+5-10 nm) and Hyperchromic effect (increased intensity) vs Parent.
2-Chloro-4-methyl-1-nitrobenzene	Synthesis Precursor	~260–270	~9,000	Differentiation: The replacement of Cl with Phenoxy causes a distinct shift from UV-C to UV-B/A boundary.

Key Insight: If your synthesized product shows a

near 265 nm , the reaction has likely failed (unreacted precursor). A shift to >300 nm confirms the successful installation of the phenoxy ring.

Experimental Protocol (Standardized)

To ensure reproducibility and E-E-A-T compliance, follow this self-validating protocol.

Reagents & Equipment[4][5]

• Solvent: HPLC-grade Methanol (Cut-off: 205 nm) or Acetonitrile (Cut-off: 190 nm). Avoid Acetone or Toluene due to high UV cut-offs.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu, Agilent, or PerkinElmer).

• Cuvettes: Quartz (1 cm path length). Do not use plastic or glass for UV analysis <320 nm.

Workflow Diagram

Caption: Step-by-step workflow for UV-Vis validation of 4-Methyl-1-nitro-2-phenoxybenzene.

Detailed Procedure

• Stock Preparation: Accurately weigh 10.0 mg of the target compound. Dissolve in 100 mL of Methanol in a volumetric flask. Sonicate for 5 minutes to ensure complete dissolution.

• Dilution: Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to mark with Methanol.

  • Theoretical Concentration: ~10 µg/mL (~3.8 x

    M).

• Blanking: Fill both reference and sample cuvettes with pure Methanol. Run a baseline correction (Autozero) from 200 to 450 nm.

• Measurement: Replace the sample cuvette liquid with the diluted working standard. Record the spectrum.

• Calculation: Calculate Molar Absorptivity (

  ) using the Beer-Lambert Law:

  • Where

    is absorbance at , is molar concentration, and is path length (1 cm).

Troubleshooting & Validation

Common pitfalls in analyzing nitro-diphenyl ethers:

• Solvatochromism: The nitro group is sensitive to solvent polarity.

  • Observation: In non-polar solvents (Hexane), the spectrum may show fine vibrational structure and a blue shift. In polar solvents (Methanol), the band broadens and red-shifts.

  • Recommendation: Always report the solvent used when citing

    .

• Concentration Saturation: If Absorbance > 1.5, the detector is saturating. Dilute the sample.

• Yellowing: The compound is naturally yellow/pale yellow. If the solution is dark orange or red, this indicates degradation (formation of azo/azoxy species) or the presence of nitrophenolate impurities (if basic).

References

• National Institute of Standards and Technology (NIST). UV/Visible Spectrum of 2-Chloro-4-nitrobenzenamine (Precursor Analog). NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. 4-Nitrotoluene (Compound Summary).[4][5] National Library of Medicine. [Link]

• Goodpaster, J. V., et al. (2021).[1][2] A systematic study of the absorbance of the nitro functional group in the vacuum UV region. Analytica Chimica Acta. (Validates nitro-group transitions). [Link]

• Corral, I., et al. (2011). A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Royal Society of Chemistry. (Discusses ortho-effect and steric twisting in nitro-aromatics). [Link]

Sources

• 1. A systematic study of the absorbance of the nitro functional group in the vacuum UV region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 4. 4-Nitrotoluene | C7H7NO2 | CID 7473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Nitrotoluene - Wikipedia [en.wikipedia.org]

Comparative study of nitro group reduction rates in diphenyl ethers

Topic: Comparative Study of Nitro Group Reduction Rates in Diphenyl Ethers Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Process Chemists

[1]

Executive Summary

The reduction of nitro-substituted diphenyl ethers to their corresponding amino derivatives (e.g., 4,4'-diaminodiphenyl ether, ODA) is a pivotal transformation in the synthesis of polyimides, herbicides, and pharmaceutical intermediates. This guide compares the two dominant methodologies: Catalytic Hydrogenation (Pd/C) and Chemical Reduction (Fe/HCl) .[1]

Key Finding: Kinetic studies indicate that the catalytic hydrogenation of 4,4'-dinitrodiphenyl ether over Pd/C follows zero-order kinetics with respect to the substrate and first-order kinetics with respect to hydrogen pressure. This suggests that the reaction rate is primarily controlled by hydrogen adsorption and mass transfer rather than the concentration of the nitro compound itself. While catalytic hydrogenation offers superior atom economy and yield (>98%), iron-mediated reduction remains relevant for substrates requiring high chemoselectivity in the presence of halogens.

Mechanistic & Kinetic Analysis

Reaction Pathway

The reduction of the nitro group on a diphenyl ether scaffold follows the classical Haber-Lukashevich pathway. The ether linkage (

) exerts an electron-donating resonance effect ( ), which generally activates the ring toward electrophilic attack but can stabilize the intermediate hydroxylamine, potentially leading to side products if the reaction is not driven to completion.

Figure 1: Stepwise reduction pathway of nitro groups. In catalytic hydrogenation, the surface-bound species minimize the accumulation of the nitroso intermediate.

Kinetic Profile: 4,4'-Dinitrodiphenyl Ether

Experimental data on the hydrogenation of 4,4'-dinitrodiphenyl ether (DNDPE) reveals distinct kinetic behaviors compared to simple nitrobenzene.

• Reaction Order: The reaction is zero-order with respect to DNDPE concentration. This implies that the catalyst surface is fully saturated with the substrate throughout most of the reaction.

• Hydrogen Dependence: The rate is first-order with respect to hydrogen partial pressure (

  ), indicating that hydrogen adsorption or diffusion through the liquid film is the rate-limiting step.

• Activation Energy (

  ): Approximately 28 kJ/mol . This relatively low value supports the hypothesis that the reaction is diffusion-controlled (mass transfer limited) rather than chemically controlled under typical industrial conditions (95–100°C).

Substituent Effects on Rate

The position of the nitro group relative to the ether linkage influences the reduction rate due to steric and electronic factors:

Isomer	Relative Rate	Mechanistic Insight
4-Nitro (Para)	High	Sterically unhindered. The electron-donating ether oxygen activates the para position via resonance, facilitating electron transfer.
2-Nitro (Ortho)	Moderate/Low	Steric hindrance from the phenyl ring prevents optimal planar adsorption on the catalyst surface. However, the "ortho effect" (chelation) can sometimes accelerate reduction in chemical systems (e.g., Fe/HCl).
2,4-Dinitro	Stepwise	Reduction often occurs sequentially.[2] In analogous amine systems, the less sterically hindered 4-nitro group typically reduces first, though specific catalyst interactions can alter this selectivity.

Methodology Comparison

The choice between catalytic and chemical reduction depends on the scale and functional group tolerance required.

Feature	Catalytic Hydrogenation (Pd/C)	Chemical Reduction (Fe/HCl)	Hydrazine / Raney Ni
Primary Mechanism	Heterogeneous Catalysis (H₂ adsorption)	Single Electron Transfer (SET)	Catalytic Transfer Hydrogenation
Reaction Rate	Very Fast (Pressure dependent)	Moderate (Surface area dependent)	Fast
Yield	> 98% (High Atom Economy)	85–90%	90–95%
Selectivity	Low (Reduces alkenes, alkynes, halides)	High (Tolerates halides, carbonyls)	Moderate
Waste Profile	Water (Green Chemistry)	Iron Oxide Sludge (Significant disposal cost)	N₂ gas (Clean)
Cost Efficiency	High (Catalyst is recyclable)	Low (Reagents cheap, but workup expensive)	Moderate
Ideal Use Case	Large-scale manufacturing of ODA	Lab-scale or Halogenated substrates	Specialized synthesis

Experimental Protocols

Protocol A: Catalytic Hydrogenation of 4,4'-Dinitrodiphenyl Ether

Best for: High-purity synthesis, scale-up, and non-halogenated substrates.

Reagents:

• Substrate: 4,4'-Dinitrodiphenyl ether (1.0 eq)

• Catalyst: 5% Pd/C (50% wet, 2 wt% loading relative to substrate)

• Solvent: Methanol or DMF (DMF is preferred for solubility)

• Hydrogen: 5–10 bar (0.5–1 MPa)

Procedure:

• Charge: Load the autoclave with 4,4'-dinitrodiphenyl ether and DMF. Add the Pd/C catalyst carefully (keep wet to prevent ignition).

• Purge: Seal the reactor. Purge with Nitrogen (

  ) x3, then with Hydrogen ( ) x3 to remove oxygen.

• Reaction: Pressurize to 5 bar

  and heat to 95–100°C . Stir vigorously (>800 rpm) to overcome mass transfer limitations.

• Monitoring: Monitor

  uptake. The reaction is complete when uptake ceases (typically 2–4 hours).

• Workup: Filter the hot solution through Celite to remove the catalyst.

• Crystallization: Cool the filtrate to 0–5°C. The product, 4,4'-diaminodiphenyl ether, will crystallize. Filter and dry under vacuum.

Protocol B: Iron-Mediated Reduction (Béchamp)

Best for: Substrates containing sensitive groups (e.g., Cl, Br, I) that would be cleaved by Pd/C.

Reagents:

• Substrate: Nitro-diphenyl ether derivative (1.0 eq)

• Reductant: Iron powder (3.0–4.0 eq, fine mesh)

• Catalyst/Electrolyte:

  (0.5 eq) or dilute HCl

• Solvent: Ethanol/Water (3:1 v/v)

Procedure:

• Activation: In a round-bottom flask, suspend Iron powder in Ethanol/Water. Add

  and heat to reflux for 15 mins to "etch" the iron surface.

• Addition: Add the nitro compound portion-wise to the refluxing mixture. Caution: Reaction is exothermic.

• Reflux: Maintain vigorous reflux for 2–6 hours. Monitor by TLC (disappearance of yellow nitro spot).

• Workup: Basify slightly with

  to neutralize. Filter the hot mixture while vigorous to remove iron oxide sludge.

• Isolation: Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl Acetate. Dry over

  and evaporate.[3]

Experimental Workflow Visualization

Figure 2: Decision matrix and workflow for selecting the optimal reduction protocol.

Troubleshooting & Optimization

• Stalled Reaction (Pd/C): If

  uptake stops prematurely, the catalyst may be poisoned by sulfur impurities or the reaction may be mass-transfer limited. Action: Increase stirring speed (critical for zero-order kinetics) or purge and refill .

• Dehalogenation (Side Reaction): When reducing chloro- or bromo-nitro diphenyl ethers with Pd/C, dehalogenation is a major risk. Action: Switch to Protocol B (Fe/HCl) or use Pt/C poisoned with sulfide (sulfided platinum) to reduce activity towards the C-X bond.

• Solubility Issues: 4,4'-Dinitrodiphenyl ether has poor solubility in methanol. Action: Use DMF or DMAc as the solvent. Ensure the product remains soluble at reaction temperature to prevent it from precipitating on the catalyst and blocking active sites.

References

• Kinetics of Hydrogenation: "Kinetics of hydrogenation of 4, 4'-dinitrodiphenyl ether on Pd/C catalyst." ResearchGate.[4] Available at: [Link]

• Iron Reduction Protocol: "Reduction of Nitro Compounds - Common Conditions." Common Organic Chemistry. Available at: [Link]

• Substituent Effects: "Substituent Effects in Electrophilic Substitutions." OpenStax. Available at: [Link]

• Preparation Patent: "Method for preparing 4,4'-diaminodiphenyl ether." Google Patents.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. jsynthchem.com [jsynthchem.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 4-Methyl-1-nitro-2-phenoxybenzene

Executive Safety Directive

Treat 4-Methyl-1-nitro-2-phenoxybenzene as a High-Hazard Energetic & Toxic Intermediate.

As a Senior Application Scientist, I often see researchers treat nitro-aromatic ethers as standard organic waste. This is a critical error. The presence of the nitro group (

) on an aromatic ring introduces significant energetic potential (shock/thermal sensitivity) and chemical incompatibility (specifically with alkalis). Furthermore, the phenoxy moiety increases lipophilicity, making this compound a severe aquatic toxin and a potential bio-accumulator.

Immediate Action Required:

• Stop: Do not pour this into general "Organic Waste" drums.

• Segregate: Isolate from all reducing agents, strong bases, and oxidizers.

• Label: Mark as "Toxic" and "Reactive - Nitro Compound."

Chemical Profile & Hazard Analysis

To handle this compound safely, you must understand the causality of its hazards. It is not merely "toxic"; it is a system of reactive functional groups.

Property	Data / Characteristic	Operational Implication
Chemical Class	Nitro-diphenyl ether derivative	Hybrid hazard: Energetic (Nitro) + Ecotoxic (Ether).
Molecular Stability	Metastable	The C-NO₂ bond has high dissociation energy but releases massive heat upon decomposition.[1] Risk of runaway reaction.
Incompatibility	Alkaline Sensitivity	CRITICAL: Nitroaromatics can form explosive aci-nitro salts or decompose violently when mixed with strong bases (NaOH, KOH) or amines.
Toxicity	Methemoglobinemia Agent	Oxidizes ferrous iron ( ) in hemoglobin to ferric iron ( ), blocking oxygen transport.
Environmental	Marine Pollutant	High LogP (lipophilic). Must NOT enter sewer systems.

The Mechanism of Danger: Why Segregation Matters

The most frequent cause of laboratory accidents involving nitro compounds is improper waste consolidation .

• The Scenario: A researcher adds 4-Methyl-1-nitro-2-phenoxybenzene waste to a drum containing acetone and trace sodium hydroxide (common in cleaning protocols).

• The Reaction: The base catalyzes the formation of Meisenheimer complexes or aci-nitro species.

• The Result: An exothermic decomposition initiates.[2] Inside a sealed drum, this leads to over-pressurization and potential rupture/explosion.

Disposal Workflow & Decision Logic

The following workflow ensures a self-validating chain of custody. Every step is designed to prevent cross-contamination.

Figure 1: Logic flow for the safe sequestration and disposal of nitro-aromatic waste. Note the critical decision point regarding contamination with bases.

Step-by-Step Disposal Protocol

Phase 1: Preparation & Segregation

• Select Container: Use Amber Glass or High-Density Polyethylene (HDPE) .

  • Why? Nitro compounds can be light-sensitive (photolysis). Avoid metal containers (steel cans) as acidic impurities or decomposition products can corrode metal, leading to leaks.

• Verify pH: If the waste is a reaction mixture, ensure the pH is neutral (6–8).

  • Warning: If the waste is highly alkaline, neutralize it slowly with dilute acid before bottling. Never bottle a hot, alkaline nitro mixture.

Phase 2: Packaging

• Liquid Waste: Fill the container to 90% capacity. Leave 10% headspace for thermal expansion.

• Solid Waste: If the material is a solid precipitate or contaminated silica gel, double-bag in 6-mil polyethylene bags before placing in a rigid secondary container.

• Solvent Compatibility: If dissolving the solid for disposal, use Ethyl Acetate or Dichloromethane .

  • Avoid: Do not use Acetone + Base mixtures. Do not use ethers that have formed peroxides.

Phase 3: Labeling (RCRA Compliance)

Attach a hazardous waste tag with the following specific details. Do not use generic abbreviations.

• Chemical Name: 4-Methyl-1-nitro-2-phenoxybenzene (and any solvents).

• Hazards: Toxic, Irritant, Reactive (Potential).

• RCRA Codes: Likely D001 (Ignitable, if in solvent) and D003 (Reactive, if concentrated/unstable). Consult your local EHS officer for P-list/U-list applicability based on specific synthesis routes.

Phase 4: Storage & Handoff

• Location: Store in a Satellite Accumulation Area (SAA) .

• Conditions: Keep cool (< 25°C) and away from direct sunlight.

• Segregation: Store on a secondary containment tray separate from acids and bases.

• Disposal Method: The only acceptable final destruction method is Incineration at a permitted TSD (Treatment, Storage, and Disposal) facility.

Emergency Contingencies

Scenario: Benchtop Spill (< 100 mL/g)

• Evacuate & Ventilate: Nitro compounds are readily absorbed through skin and lungs. Clear the immediate area.[3][4]

• PPE Upgrade: Wear Nitrile gloves (double layer) or Silver Shield® laminate gloves. Standard latex is insufficient against nitro-aromatics. Wear a full-face respirator if dust/aerosols are present.

• Containment:

  • Do NOT use: Sawdust, paper towels, or organic rags. (Nitro compounds + Cellulosics = Flammable/Explosive mixture).

  • USE: Vermiculite, dry sand, or clay-based absorbents.

• Decontamination: Wash the surface with a mild detergent and water. Collect all rinse water as hazardous waste.

References

• National Institute of Standards and Technology (NIST). Benzene, 4-methoxy-2-methyl-1-nitro- (Analogous Structure Data). NIST Chemistry WebBook, SRD 69. [Link]

• American Chemical Society (ACS). Runaway Reaction Hazards in Processing Organic Nitro Compounds. ACS Chemical Health & Safety. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Nitroaromatics (DNB/TNB). Centers for Disease Control and Prevention. [Link]

• Purdue University. Guidelines: Handling and Disposal of Chemicals (Nitro Compounds & Segregation). [Link]

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. aksci.com [aksci.com]

Personal protective equipment for handling 4-Methyl-1-nitro-2-phenoxybenzene

Essential Safety and Handling Guide for 4-Methyl-1-nitro-2-phenoxybenzene

Disclaimer: This guide is based on the safety information for the closely related compound 1-Nitro-2-phenoxybenzene and general data for nitroaromatic compounds, as a specific Safety Data Sheet (SDS) for 4-Methyl-1-nitro-2-phenoxybenzene was not publicly available. Researchers, scientists, and drug development professionals must conduct a thorough, site-specific risk assessment before handling this chemical.

Understanding the Hazards of Substituted Nitroaromatic Compounds

Substituted nitroaromatic compounds, such as 4-Methyl-1-nitro-2-phenoxybenzene, should be handled with caution due to potential health risks. The presence of the nitro group often imparts toxicity, and these compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[1][2] The closest structural analog with a publicly available Safety Data Sheet, 1-Nitro-2-phenoxybenzene, is classified as a skin irritant.[3] Therefore, it is prudent to assume that 4-Methyl-1-nitro-2-phenoxybenzene presents similar, if not greater, hazards.

Primary Hazards of Concern:

• Skin Irritation: Direct contact can cause redness, itching, and inflammation.[3]

• Toxicity: Many nitroaromatic compounds are toxic and can cause systemic effects.[2]

• Organ Damage: Prolonged or repeated exposure to related compounds has been shown to cause damage to organs.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety when handling 4-Methyl-1-nitro-2-phenoxybenzene. The following table outlines the recommended PPE.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Tightly fitting chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US). A face shield should be worn in conjunction with goggles when there is a risk of splashing.	To protect the eyes from splashes and potential vapors which can cause irritation or serious damage.
Skin Protection	Gloves: Chemical-resistant gloves, such as nitrile rubber, with a minimum thickness of 0.11 mm. Always inspect gloves for tears or punctures before use. Protective Clothing: A chemically resistant lab coat or apron. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant suit is advised.	To prevent skin contact, which can lead to irritation and absorption of the chemical into the body.[3]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is recommended if the material is handled outside of a chemical fume hood or if dust or aerosols are generated.	To prevent inhalation of harmful vapors, dusts, or aerosols.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 4-Methyl-1-nitro-2-phenoxybenzene is crucial for safety. The following workflow should be adapted to your specific laboratory conditions.

Workflow for Safe Handling:

Caption: Workflow for the safe handling of 4-Methyl-1-nitro-2-phenoxybenzene.

Disposal Plan: Managing Waste Safely

Proper disposal of 4-Methyl-1-nitro-2-phenoxybenzene and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Unused or waste 4-Methyl-1-nitro-2-phenoxybenzene should be collected in a dedicated, clearly labeled hazardous waste container.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items must be disposed of as hazardous waste. Do not mix with regular laboratory trash.

• Rinsate: Any solvent used to rinse glassware or clean up spills should be collected as hazardous liquid waste.

• Regulatory Compliance: All waste must be handled and disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these safety protocols, researchers can minimize the risks associated with handling 4-Methyl-1-nitro-2-phenoxybenzene and maintain a safe laboratory environment.

References

• Matrix Fine Chemicals. 4-METHYL-1-NITRO-2-[2-(2-NITROPHENOXY)ETHOXY]BENZENE. [Link]

• Dartmouth College Environmental Health and Safety. Personal Protective Equipment in Chemistry. [Link]

• Carl ROTH. Nitrobenzene Safety Data Sheet. [Link]

• NIST. Benzene, 4-methoxy-2-methyl-1-nitro-. [Link]

• GERPAC. Personal protective equipment for preparing toxic drugs. [Link]

• Respirex International. Petrochemical Personal Protective Equipment (PPE). [Link]

• DC Fine Chemicals. Nitrobenzene Safety Data Sheet. [Link]

• Inchem.org. Nitrobenzene (EHC 230, 2003). [Link]

• Cole-Parmer. Material Safety Data Sheet - Methyl 4-Nitrobenzoate, 99+%. [Link]

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• 1. fishersci.com [fishersci.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. aksci.com [aksci.com]